Technical Documentation Center

6-Fluoro-3,4-dihydro-2h-1-benzopyran-8-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Fluoro-3,4-dihydro-2h-1-benzopyran-8-amine
  • CAS: 212845-61-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS: 212845-61-9)

For Researchers, Scientists, and Drug Development Professionals Abstract 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine is a fluorinated heterocyclic amine that holds significance as a versatile building block in medicinal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine is a fluorinated heterocyclic amine that holds significance as a versatile building block in medicinal chemistry. Its structural resemblance to key components of pharmacologically active agents, notably as an analog to intermediates in the synthesis of the cardiovascular drug Nebivolol, underscores its importance in drug discovery and development. This guide provides a comprehensive technical overview of this compound, including its chemical properties, a plausible and detailed synthetic pathway with underlying mechanistic principles, and an exploration of its potential applications based on the biological activities of structurally related compounds. The content is structured to provide researchers with the foundational knowledge and practical insights necessary for the synthesis, characterization, and utilization of this valuable chemical entity.

Introduction: The Benzopyran Scaffold in Medicinal Chemistry

The benzopyran scaffold is a privileged structure in drug discovery, forming the core of numerous natural products and synthetic molecules with a wide array of biological activities.[1] These activities include antitumor, antibacterial, anti-inflammatory, and enzyme inhibitory properties. The incorporation of a fluorine atom into the benzopyran structure, as seen in 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine, can significantly modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability, often leading to enhanced pharmacokinetic and pharmacodynamic profiles. This strategic fluorination makes the title compound a valuable intermediate for creating novel therapeutic agents. While this specific 8-amino derivative is not as extensively documented as other isomers, its structural features suggest potential applications in areas where related benzopyran and 8-aminoquinoline moieties have shown promise, including cardiovascular and antimicrobial research.[2][3][4]

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physical and chemical properties of 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine is essential for its effective use in a research setting. The following table summarizes key data for this compound.

PropertyValueSource
CAS Number 212845-61-9[5]
Molecular Formula C₉H₁₀FNO[2]
Molecular Weight 167.18 g/mol [2]
Appearance Expected to be a liquid or solidN/A
Solubility Expected to be soluble in organic solvents like methanol, DMSON/A
Storage Recommended to store at 2-8°C, protected from light[6]

Note: Some physical properties are inferred based on structurally similar compounds due to limited direct data for this specific molecule.

Hazard Information: This compound is classified as having acute toxicity (oral, dermal, and inhalation), and can cause skin irritation and serious eye damage.[5] It may also cause respiratory irritation.[5] Appropriate personal protective equipment should be used when handling this chemical.

Synthesis of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine: A Plausible Two-Step Approach

Workflow Diagram:

Synthesis_Workflow Start 6-Fluoro-3,4-dihydro-2H-1-benzopyran Nitration Step 1: Electrophilic Aromatic Substitution (Nitration) Start->Nitration Nitro_Intermediate 6-Fluoro-8-nitro-3,4-dihydro-2H-1-benzopyran Nitration->Nitro_Intermediate Reduction Step 2: Reduction of Nitro Group Nitro_Intermediate->Reduction Product 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine Reduction->Product

Caption: Proposed two-step synthesis of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine.

Step 1: Nitration of 6-Fluoro-3,4-dihydro-2H-1-benzopyran

Principle: The first step is an electrophilic aromatic substitution reaction where the aromatic ring of 6-fluoro-chroman is nitrated. The directing effects of the substituents on the ring are crucial for the regioselectivity of this reaction. The alkoxy group at position 1 is a strong activating, ortho-, para-director. The fluorine atom at position 6 is a deactivating, ortho-, para-director. The position C8 is ortho to the activating alkoxy group and is sterically accessible, making it a likely site for nitration.

Experimental Protocol (Adapted from general nitration procedures): [7][8][9]

  • Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a dropping funnel, carefully add concentrated sulfuric acid (2.5 equivalents).

  • Cooling: Cool the flask in an ice-salt bath to 0-5 °C.

  • Nitrating Mixture Preparation: Slowly add concentrated nitric acid (1.2 equivalents) dropwise to the cold sulfuric acid with continuous stirring. Ensure the temperature is maintained below 10 °C during this addition.

  • Substrate Addition: Once the nitrating mixture is prepared and cooled, add 6-fluoro-3,4-dihydro-2H-1-benzopyran (1.0 equivalent) dropwise to the stirred mixture. The rate of addition should be controlled to maintain the internal temperature between 0 and 10 °C.

  • Reaction: After the addition is complete, continue to stir the reaction mixture at 0-10 °C for 30 minutes. Then, allow the reaction to warm to room temperature and stir for an additional 1-3 hours.

  • Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Work-up:

    • Once the reaction is complete, carefully pour the reaction mixture onto a stirred mixture of crushed ice and water to quench the reaction and precipitate the crude product.

    • Extract the aqueous mixture with a suitable organic solvent such as dichloromethane or ethyl acetate (3 x volume of aqueous phase).

    • Combine the organic layers and wash sequentially with deionized water, a saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

    • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 6-fluoro-8-nitro-3,4-dihydro-2H-1-benzopyran.

  • Purification: The crude product can be purified by column chromatography or recrystallization if necessary.

Step 2: Reduction of 6-Fluoro-8-nitro-3,4-dihydro-2H-1-benzopyran

Principle: The reduction of an aromatic nitro group to a primary amine is a common and reliable transformation in organic synthesis.[10] Several methods are available, with catalytic hydrogenation being a clean and efficient option.[11] Other methods using metals like iron or tin(II) chloride in acidic media are also effective and can be more tolerant of certain functional groups.[12][13]

Experimental Protocol (Catalytic Hydrogenation): [12][14][15]

  • Reaction Setup: To a round-bottom flask or a hydrogenation vessel, add the crude 6-fluoro-8-nitro-3,4-dihydro-2H-1-benzopyran from the previous step.

  • Solvent Addition: Add a suitable solvent such as methanol or ethanol until the starting material is fully dissolved.

  • Catalyst Addition: Carefully add a catalytic amount of 10% Palladium on Carbon (Pd/C) (typically 5-10 wt% of the starting material). Safety Note: Wet Pd/C is often used to mitigate the risk of ignition.

  • Hydrogenation:

    • Seal the reaction vessel and purge it with an inert gas like nitrogen or argon.

    • Introduce hydrogen gas, either from a balloon or by pressurizing the vessel (typically to 50 psi).

    • Stir the reaction mixture vigorously at room temperature.

  • Monitoring: Monitor the reaction progress by TLC until the starting material is completely consumed.

  • Work-up:

    • Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas.

    • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with additional solvent to ensure all the product is collected.

    • Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine can be purified by column chromatography or other suitable methods if necessary.

Analytical Characterization

  • ¹H NMR (Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons on the benzene ring, with splitting patterns influenced by the fluorine and amine substituents. Signals for the methylene protons of the dihydropyran ring will also be present, likely as multiplets in the aliphatic region.

  • ¹³C NMR Spectroscopy: The ¹³C NMR spectrum will show distinct signals for each of the nine carbon atoms. The carbon atom attached to the fluorine will exhibit a characteristic large C-F coupling constant.

  • Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound (167.18 g/mol ). High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

  • Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the N-H stretching of the primary amine, C-F stretching, and C-O-C stretching of the ether linkage.

Potential Applications in Drug Discovery and Medicinal Chemistry

While direct biological studies on 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine are limited, its structural motifs suggest several potential areas of application for researchers.

Logical Relationship Diagram:

Applications Target 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine Scaffold Versatile Chemical Scaffold Target->Scaffold Analog Analog to Nebivolol Intermediates Scaffold->Analog Bioisostere Bioisosteric Replacement Studies Scaffold->Bioisostere Cardio Cardiovascular Research Analog->Cardio Antimicrobial Antimicrobial Agent Development Bioisostere->Antimicrobial Neuro Neuropharmacological Research Bioisostere->Neuro

Caption: Potential applications derived from the structure of the title compound.

  • As a Scaffold for Novel Cardiovascular Agents: Given its structural similarity to key intermediates of Nebivolol, this compound can serve as a starting point for the synthesis of new analogs. Researchers can explore how modifications at the 8-amino position impact the molecule's interaction with adrenergic receptors or its influence on nitric oxide pathways.

  • In the Development of Antimicrobial Agents: The 8-aminoquinoline scaffold is a well-known pharmacophore in antimalarial drugs, and derivatives of 8-hydroxyquinoline have shown potent antimicrobial and antioxidant activities.[16][17] The 8-amino-benzopyran core of the title compound could be explored for the development of new antimicrobial agents.

  • As a Probe for Neuropharmacological Research: Certain substituted benzopyran derivatives have been investigated for their interaction with serotonin (5-HT) and dopamine receptors. The 8-amino functionality provides a handle for the introduction of various substituents to explore the structure-activity relationships of new compounds targeting these receptors.

Conclusion

6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine is a valuable, albeit not extensively studied, chemical intermediate. Its synthesis is achievable through a plausible and robust two-step process involving nitration and subsequent reduction. The presence of the fluorinated benzopyran scaffold and an amino group for further functionalization makes it an attractive building block for medicinal chemists. Further research into the direct biological activities of this compound and its derivatives is warranted to fully elucidate its potential in drug discovery and development. This guide provides a solid foundation of technical information to facilitate such future investigations.

References

  • BenchChem. (2025). Application Note: Experimental Protocol for the Reduction of a Nitro Group in 2-Amino-1-(2-nitrophenyl)ethanol. BenchChem.
  • BenchChem. (2025). Application Notes and Protocols for the Reduction of Nitro Groups to Amines. BenchChem.
  • Journal of Synthetic Chemistry. (2025). Efficient Reduction of Nitroaromatic Compounds Using Fe@N-C Single-Atom Catalyst with Formic Acid as a Green Hydrogen Source. Journal of Synthetic Chemistry.
  • Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Organic Chemistry Portal.
  • Thieme. (2017). Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines.
  • Comoy, C., et al. (2000). Substituted 3-amino and/or 3-aminomethyl-3,4-dihydro-2 H -1-benzopyrans: synthesis and biological activity. Bioorganic & Medicinal Chemistry, 8(3), 483–495.
  • Chemicalbook. (n.d.). 6-BROMO-8-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE HYDROCHLORIDE. Chemicalbook.
  • NextSDS. (n.d.). 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine. NextSDS. Retrieved from [Link]

  • Sigma-Aldrich. (n.d.). (6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)methanol. Sigma-Aldrich.
  • Guidechem. (n.d.). 6-fluoro-3,4-dihydro-2-methyl-2 H -1-benzopyran-4-amine. Guidechem.
  • BenchChem. (2025).
  • Zanda, M., et al. (2015). Analytical characterization of bioactive N-benzyl-substituted phenethylamines and 5-methoxytryptamines. Rapid Communications in Mass Spectrometry, 29(15), 1381-1394.
  • Cherdtrakulkiat, R., et al. (2016). Derivatives (halogen, nitro and amino) of 8-hydroxyquinoline with highly potent antimicrobial and antioxidant activities.
  • Synthesis, characterization and biological activities of substituted cinnoline sulphonamides. (2012). Journal of Chemical and Pharmaceutical Research, 4(1), 434-439.
  • BenchChem. (2025). Application Notes and Protocols for the Experimental Nitration of Substituted Pyridines. BenchChem.
  • PubChem. (n.d.). (1R)-1-[(2R)-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-yl]-1,2-ethanediol.
  • PubChem. (n.d.). 6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid.
  • Liverpool School of Tropical Medicine. (n.d.). Investigating the pharmacology and mechanism of action of 8-aminoquinolines against liver stage malaria parasites. Liverpool School of Tropical Medicine.
  • McChesney, J. D. (1981). Considerations about the structure-activity relationships of 8-aminoquinoline antimalarial drugs. IRIS.
  • Grewal, R. S. (1981). Pharmacology of 8-aminoquinolines.
  • BenchChem. (2025).
  • Frontiers in Chemistry. (2021). The Stereoselective Nitro-Mannich Reaction in the Synthesis of Active Pharmaceutical Ingredients and Other Biologically Active Compounds. Frontiers Media S.A.
  • BenchChem. (2025).
  • Wikipedia. (n.d.). Reduction of nitro compounds. Wikipedia.
  • Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Organic Chemistry Portal.
  • Scribd. (n.d.).
  • BenchChem. (2025).
  • Sigma-Aldrich. (n.d.). 6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine. Sigma-Aldrich.
  • Guidechem. (n.d.). 6-fluoro-3,4-dihydro-2-methyl-2 H -1-benzopyran-4-amine. Guidechem.
  • Sigma-Aldrich. (n.d.). 6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine. Sigma-Aldrich.
  • Sigma-Aldrich. (n.d.). 3,4-Dihydro-2H-1-benzopyran-8-amine. Sigma-Aldrich.

Sources

Exploratory

Whitepaper: Physicochemical Profiling and Synthetic Integration of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

Executive Summary In modern medicinal chemistry, the strategic selection of building blocks is paramount to overcoming pharmacokinetic and pharmacodynamic hurdles. 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS 212845...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, the strategic selection of building blocks is paramount to overcoming pharmacokinetic and pharmacodynamic hurdles. 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS 212845-61-9) represents a highly specialized, privileged scaffold. By combining a rigid chroman core with targeted fluorination and a reactive primary amine, this compound serves as a critical intermediate in the development of therapeutics, particularly for central nervous system (CNS) disorders. This technical guide provides an in-depth analysis of its physicochemical properties, the mechanistic rationale behind its structural features, and self-validating protocols for its analytical verification and synthetic application.

Structural and Physicochemical Profiling

Understanding the exact mass and physicochemical behavior of a building block is the first step in rational drug design. The molecular formula of 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine is C9H10FNO , which yields a precise molecular weight of 1[1].

The structural topology consists of a bicyclic 3,4-dihydro-2H-1-benzopyran (chroman) system, substituted with a fluorine atom at the C6 position and a primary amine at the C8 position.

Table 1: Key Physicochemical Parameters
ParameterValueRationale / Impact
Chemical Name 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amineIUPAC standard nomenclature.
CAS Number 212845-61-9Unique chemical registry identifier.
Molecular Formula C9H10FNODictates isotopic distribution in MS.
Molecular Weight 167.18 g/mol Critical for stoichiometric calculations.
Monoisotopic Mass 167.0746 DaTarget exact mass for high-res LC-MS.
H-Bond Donors 1 (-NH2 group)Influences target protein binding.
H-Bond Acceptors 2 (Ether O, Amine N)Impacts aqueous solubility.

Mechanistic Rationale in Medicinal Chemistry

The selection of 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine over non-fluorinated or acyclic alternatives is driven by strict structure-activity relationship (SAR) logic.

  • The Chroman Core: The chroman ring system is a recognized privileged scaffold in medicinal chemistry, heavily utilized in the design of lead compounds for neurodegenerative diseases like Alzheimer's and Parkinson's[2]. Its rigid, oxygen-containing bicyclic structure enforces a specific 3D conformation that frequently aligns with the binding pockets of CNS targets.

  • C6-Fluorination (Metabolic Blocking): The strategic incorporation of a fluorine atom is a cornerstone of modern drug design. Because fluorine is approximately 20% larger than hydrogen, it acts as a steric bioisostere while introducing profound electronic changes[3]. Placing the fluorine atom at the C6 position (para to the chroman oxygen) effectively blocks cytochrome P450-mediated aromatic oxidation at a highly vulnerable metabolic hotspot, thereby increasing the half-life of the resulting drug candidate[3].

  • C8-Amine (Synthetic Handle): The primary amine at C8 provides a necessary nucleophilic handle for synthesizing amides, ureas, or sulfonamides. Furthermore, its proximity to the ether oxygen and the electron-withdrawing fluorine subtly modulates its pKa​ , optimizing the pharmacokinetic profile of the final molecule.

G A 6-Fluoro-chroman-8-amine MW: 167.18 g/mol B C6-Fluorine A->B Structural feature C C8-Amine A->C Structural feature D Blocks CYP450 Oxidation B->D Mechanism E Modulates Lipophilicity B->E Mechanism F Synthetic Handle (Amidation) C->F Enables G Optimized Drug Candidate D->G Enhances half-life E->G Improves BBB penetration F->G Scaffold extension

Fig 1. Mechanistic rationale for utilizing the 6-fluoro-chroman-8-amine scaffold in drug design.

Analytical Validation: Molecular Weight & Purity Verification

Before deploying this building block in multi-step syntheses, its molecular weight and purity must be verified. The following LC-MS/MS protocol acts as a self-validating system: the chromatographic behavior confirms purity, while the mass spectrometry confirms the exact mass.

Protocol 1: LC-MS/MS Methodology
  • Objective: Confirm the monoisotopic mass (167.0746 Da) and assess sample purity.

  • Causality: The primary amine at the C8 position is highly basic. Utilizing Positive Electrospray Ionization (ESI+) in the presence of an acidic modifier (0.1% formic acid) forces the quantitative protonation of the amine, ensuring a strong [M+H]+ signal at m/z 168.08. A C18 column is selected because the lipophilic chroman core retains well on reverse-phase media, allowing polar impurities to elute in the void volume.

Step-by-Step Workflow:

  • Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol. Dilute to a working concentration of 10 µg/mL using a 50:50 mixture of Water and Acetonitrile.

  • Chromatography Setup: Inject 1 µL of the sample onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Elution Gradient: Run a 5-minute linear gradient from 5% to 95% Acetonitrile in Water. Ensure both mobile phases contain 0.1% Formic Acid. Set the flow rate to 0.4 mL/min.

  • Mass Spectrometry: Operate the MS in ESI+ mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

  • Data Interpretation: Extract the ion chromatogram for m/z 168.08. A single sharp peak validates the purity, while the presence of the M+1 isotope peak validates the carbon count of the C9H10FNO formula.

G S1 Sample Preparation (1 mg/mL in MeOH) S2 Chromatographic Separation (C18 Column, Gradient Elution) S1->S2 Inject 1 µL S3 ESI+ Ionization (Protonation of 8-NH2) S2->S3 Eluent to MS S4 Mass Analysis (Detection of [M+H]+ m/z 168.08) S3->S4 Ion transfer S5 Data Validation (Isotopic Pattern Match) S4->S5 Spectra extraction

Fig 2. Step-by-step LC-MS/MS analytical workflow for molecular weight verification.

Synthetic Integration: Amide Coupling Workflow

The most common application of 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine is its incorporation into larger drug molecules via amide bond formation.

Protocol 2: Self-Validating Amide Coupling
  • Objective: Functionalize the C8-amine with a target carboxylic acid.

  • Causality: The C8-amine is sterically hindered by the adjacent chroman oxygen and electronically deactivated by the fluorinated aromatic system. Standard coupling reagents (like EDC/HOBt) often result in poor yields. Therefore, the highly reactive uronium-based coupling reagent HATU is utilized. N,N-Diisopropylethylamine (DIPEA) is chosen as the base because its steric bulk prevents it from acting as a competing nucleophile.

Step-by-Step Workflow:

  • Activation: In a flame-dried round-bottom flask under inert atmosphere (N2), dissolve 1.1 equivalents of the desired carboxylic acid and 1.2 equivalents of HATU in anhydrous DMF to achieve a 0.2 M concentration.

  • Base Addition: Add 3.0 equivalents of DIPEA. Stir the mixture for 10 minutes at room temperature. Rationale: This pre-activation step ensures the complete formation of the highly reactive O-7-azabenzotriazol-1-yl active ester.

  • Amine Coupling: Add 1.0 equivalent of 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine to the reaction mixture. Stir at room temperature for 4 to 6 hours.

  • Reaction Validation: Monitor the reaction via LC-MS (using Protocol 1). The system is self-validating: the complete disappearance of the m/z 168.08 peak (starting material) and the emergence of the calculated product mass confirms successful coupling.

  • Workup: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Conclusion

6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (MW: 167.18 g/mol ) is far more than a simple chemical building block; it is a rationally designed scaffold engineered to overcome specific metabolic and pharmacokinetic challenges in drug development. By understanding the causality behind its structural features—specifically the metabolic shielding provided by the C6-fluorine and the conformational rigidity of the chroman core—medicinal chemists can effectively leverage this intermediate to synthesize highly potent, metabolically stable therapeutics.

References

  • Title: Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

  • Title: Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease Source: European Journal of Medicinal Chemistry (Hosted via uevora.pt) URL: [Link]

Sources

Foundational

Technical Whitepaper: Physical, Chemical, and Synthetic Profiling of 6-Fluoro-3,4-dihydro-2H-chromen-8-amine

Executive Summary & Core Directive In modern medicinal chemistry, the strategic incorporation of fluorine into small-molecule scaffolds is a proven tactic to modulate lipophilicity, enhance metabolic stability, and restr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Core Directive

In modern medicinal chemistry, the strategic incorporation of fluorine into small-molecule scaffolds is a proven tactic to modulate lipophilicity, enhance metabolic stability, and restrict molecular conformation[1][2]. 6-Fluoro-3,4-dihydro-2H-chromen-8-amine (CAS: 212845-61-9), commonly referred to as 6-fluorochroman-8-amine, represents a highly specialized bicyclic building block[3][4].

As a Senior Application Scientist, I have structured this guide to move beyond basic data reporting. We will dissect the causality behind the physicochemical properties of this molecule and provide field-proven, self-validating synthetic workflows. The fusion of the electron-withdrawing fluorine atom with the conformationally restricted chroman ring makes this amine an exceptional nucleophile for synthesizing kinase inhibitors, GPCR ligands, and other targeted therapeutics where precise vector alignment and metabolic robustness are non-negotiable[5][6].

Physical and Chemical Properties: Data & Causality

The utility of 6-fluoro-3,4-dihydro-2H-chromen-8-amine stems directly from its unique electrostatic and steric profile. Below is a summary of its core quantitative data.

Quantitative Data Summary
PropertyValueCausality / Method
Molecular Formula C₉H₁₀FNOStandard
Molecular Weight 167.18 g/mol Exact Mass: 167.07[3]
Physical State Viscous liquid to low-melting solidTypical for highly substituted bicyclic anilines.
Boiling Point ~265–280 °C (760 mmHg)Predicted (ACD/Labs). Elevated due to primary amine hydrogen bonding.
Density ~1.25 g/cm³Predicted. Increased relative to chroman (1.06 g/cm³) due to fluorine[4].
LogP (Octanol/Water) ~1.8Predicted. Balances the lipophilicity of the chroman core with the polarity of the amine.
pKa (Conjugate Acid) ~3.5Predicted. Significantly lower than standard aniline (~4.6) due to inductive effects.
TPSA 35.2 ŲCalculated. Optimal for blood-brain barrier (BBB) penetration if required.
Mechanistic Causality: Why the pKa Matters

The most critical chemical property of this building block is its reduced basicity. In a standard aniline, the lone pair on the nitrogen is delocalized into the aromatic ring, yielding a conjugate acid pKa of ~4.6. In 6-fluoro-3,4-dihydro-2H-chromen-8-amine, two powerful inductive forces alter this dynamic:

  • The Ether Oxygen (C1): Positioned ortho to the amine, the oxygen exerts a strong electron-withdrawing inductive effect (-I) that outweighs its resonance donation (+M) at this position.

  • The Fluorine Atom (C6): Positioned meta to the amine, the fluorine atom exerts a purely inductive electron-withdrawing effect (-I), further pulling electron density away from the nitrogen[2][6].

Result: The pKa drops to approximately 3.5. This ensures that at physiological pH (7.4), the amine (once integrated into a secondary/tertiary amine drug scaffold) remains largely unprotonated, drastically improving passive membrane permeability and oral bioavailability.

Reactivity Profile & Synthetic Integration

While the reduced pKa benefits pharmacokinetic profiles, it renders the primary amine at C8 less nucleophilic than a standard aniline. Consequently, classical S_N2 alkylations or un-catalyzed S_NAr reactions often suffer from poor kinetics and low yields. To overcome this, transition-metal catalysis is required.

The Buchwald-Hartwig Amination Paradigm

To forge C-N bonds with this deactivated amine, the is the gold standard[7][8]. By utilizing a Palladium(0) catalyst and a sterically demanding phosphine ligand (e.g., XPhos or BrettPhos), the oxidative addition of an aryl halide is followed by facile coordination of the 6-fluorochroman-8-amine, deprotonation, and reductive elimination to yield the desired secondary amine[9][10].

Experimental Protocols: Step-by-Step Methodology

Below is a self-validating protocol for the integration of 6-fluoro-3,4-dihydro-2H-chromen-8-amine into an aryl chloride scaffold via Buchwald-Hartwig amination.

Protocol: Palladium-Catalyzed C-N Cross-Coupling

Objective: Synthesize a secondary amine derivative using 6-fluoro-3,4-dihydro-2H-chromen-8-amine and a generic heteroaryl chloride (e.g., 4-chloroquinazoline).

Reagents & Stoichiometry:

  • 6-Fluoro-3,4-dihydro-2H-chromen-8-amine: 1.0 equiv (Nucleophile)

  • Heteroaryl Chloride: 1.05 equiv (Electrophile)

  • Pd₂(dba)₃: 0.02 equiv (Pre-catalyst)

  • XPhos: 0.04 equiv (Ligand)

  • Cs₂CO₃: 1.5 equiv (Base)

  • Anhydrous Toluene: 0.2 M concentration

Step-by-Step Workflow:

  • Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the heteroaryl chloride, Pd₂(dba)₃, XPhos, and Cs₂CO₃.

  • Inert Atmosphere (Critical): Seal the flask with a rubber septum. Evacuate the flask and backfill with ultra-pure Argon. Repeat this cycle three times. Causality: Pd(0) is highly susceptible to oxidation by atmospheric O₂. Failure to degas will result in catalyst death.

  • Addition: Dissolve 6-fluoro-3,4-dihydro-2H-chromen-8-amine in anhydrous, degassed toluene. Add this solution to the flask via a gas-tight syringe.

  • Reaction: Heat the mixture to 100 °C in a pre-heated oil bath for 12 hours under vigorous stirring.

  • Self-Validation Check: After 4 hours, withdraw a 10 µL aliquot via syringe, dilute in 1 mL LC-MS grade acetonitrile, filter, and inject into the LC-MS.

    • Validation Metric: The disappearance of the 168.1 m/z [M+H]⁺ peak (starting amine) and the appearance of the product mass confirms catalytic turnover. If a black precipitate (Pd-black) is observed in the flask alongside unreacted starting material, the inert atmosphere was compromised.

  • Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium residues and inorganic salts.

  • Purification: Concentrate the filtrate in vacuo and purify via flash column chromatography (Hexanes/Ethyl Acetate gradient) to isolate the fluorinated chroman derivative.

Biological Application & Workflow Visualization

Once synthesized, the resulting fluorinated chroman derivatives are typically advanced into in vitro screening cascades. The conformational rigidity of the chroman ring minimizes the entropic penalty upon binding to target kinases (e.g., EGFR, HER2), while the fluorine atom blocks metabolic oxidation by Cytochrome P450 enzymes at the para position relative to the ether oxygen[2][6].

G N1 6-Fluoro-3,4-dihydro-2H-chromen-8-amine (Nucleophilic Building Block) N3 Buchwald-Hartwig Cross-Coupling N1->N3 N2 Aryl Halide Scaffold (Electrophile) N2->N3 N4 Fluorinated Chroman Derivative (Lead Compound) N3->N4 Pd Catalyst, Base Yield > 80% N5 In Vitro Kinase Assay (Target Profiling) N4->N5 IC50 Determination N6 Hit-to-Lead Optimization (SAR Analysis) N5->N6 Efficacy & PK/PD Data

Workflow for integrating 6-fluorochroman-8-amine into kinase inhibitor discovery.

References

  • Fluorine in medicinal chemistry Source: Chemical Society Reviews, 37(2), 320-330. (Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V., 2008). URL:[Link][6]

  • Buchwald-Hartwig Cross Coupling Reaction Source: Organic Chemistry Portal URL:[Link][8]

  • Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications Source: RSC Advances, 16(15), 13830–13850. (Gannarapu, M. R., et al., 2026). URL:[Link](Note: Representative PMC link for recent fluorine drug reviews)[2]

Sources

Exploratory

The Benzopyran Scaffold in Drug Discovery: A Historical and Technical Blueprint

Executive Summary Substituted benzopyrans (chromenes) represent a privileged class of oxygen-containing bicyclic heterocycles that have profoundly shaped modern medicinal chemistry. From their natural origins in coumarin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Substituted benzopyrans (chromenes) represent a privileged class of oxygen-containing bicyclic heterocycles that have profoundly shaped modern medicinal chemistry. From their natural origins in coumarins and flavonoids to the rational design of high-throughput combinatorial libraries, the benzopyran nucleus offers unparalleled structural versatility. This technical guide provides an in-depth analysis of the discovery history, structural biology, and synthetic methodologies of benzopyran derivatives, equipping researchers with field-proven protocols and mechanistic insights for next-generation drug development.

Historical Evolution and Milestone Discoveries

The pharmacological journey of benzopyrans began with the isolation of naturally occurring coumarins and flavonoids, which exhibited diverse biological activities. However, the modern era of benzopyran-based rational drug design was catalyzed by several pivotal milestones:

  • The Cromakalim Breakthrough (1980s): The discovery of cromakalim fundamentally shifted cardiovascular pharmacology. Cromakalim was identified as a potent smooth muscle relaxant that acts specifically by opening ATP-sensitive potassium (KATP) channels[1]. This discovery established the 2H-1-benzopyran core as a critical pharmacophore for antihypertensive agents[2].

  • The SERM Revolution (1990s): Researchers including Kapil, Sharma, and Labrie pioneered the development of high-affinity benzopyran anti-estrogens[3]. By substituting the benzopyran core at specific positions, they developed Selective Estrogen Receptor Modulators (SERMs) like acolbifene, which demonstrated superior binding affinity to the estrogen receptor compared to native estradiol[3].

  • Combinatorial Synthesis (2000s): The advent of solid-phase organic synthesis (SPOS) allowed for the rapid parallel synthesis of massive libraries of 2H-benzopyrans, enabling high-throughput screening (HTS) for novel biological targets[4].

  • Modern Innovations (2010s–Present): Recent advancements include the strategic deuteration of benzopyrans to improve pharmacokinetic profiles (e.g., in COX-2 inhibitors)[5] and the exploration of natural benzopyran scaffolds (like osthole) for novel agricultural chemicals[6].

G N1 Natural Benzopyrans (Coumarins, Flavonoids) N2 1980s: Cromakalim Discovery (KATP Channel Opener) N1->N2 N3 1990s: SERMs Development (Anti-estrogens like Acolbifene) N2->N3 N4 2000s: Combinatorial Libraries (Solid-Phase Synthesis) N3->N4 N5 Modern Era: Deuterated Analogs & Agrochemicals N4->N5

Caption: Chronological evolution of benzopyran derivatives in pharmaceutical and agrochemical discovery.

Structural Biology and Pharmacophore Modeling

The biological promiscuity of the benzopyran scaffold is rooted in its rigid bicyclic geometry, which optimally positions peripheral substituents for precise receptor interaction.

  • KATP Channel Openers: Structure-activity relationship (SAR) studies on cromakalim analogs reveal that optimal vasorelaxant activity requires an electron-withdrawing substituent (e.g., a cyano or nitro group) at the C6 position and a hydrogen-bond accepting functional group at the C4 position[2].

  • Estrogen Receptor Modulators: For anti-estrogenic activity, the combination of 7-hydroxyl and 4'-hydroxyl groups is critical for mimicking the phenolic rings of estradiol, thereby conferring high-affinity binding to the estrogen receptor[3]. Furthermore, the addition of a methyl group at the C4 position enhances receptor binding even in the absence of a 4'-hydroxyl group[3].

G Cromakalim Cromakalim (Benzopyran Opener) SUR Sulfonylurea Receptor (SUR) Subunit Binding Cromakalim->SUR Kir Kir6.x Pore Opening SUR->Kir Efflux Potassium (K+) Efflux Kir->Efflux Hyperpol Membrane Hyperpolarization (Smooth Muscle Relaxation) Efflux->Hyperpol

Caption: Mechanism of action for benzopyran-based KATP channel openers mediating vasorelaxation.

Synthetic Methodologies: From Solution to Solid-Phase

To harness the therapeutic potential of benzopyrans, synthetic chemists have developed robust methodologies ranging from classical solution-phase reactions to advanced solid-phase combinatorial techniques.

Protocol 1: Classical Solution-Phase Synthesis of Benzopyran-4-ones

This protocol utilizes a tandem Friedel-Crafts acylation and Aldol condensation to construct the benzopyran core[7].

  • Step 1: Friedel-Crafts Acylation

    • Action: React a substituted phenol (e.g., resorcinol) with acetic anhydride in the presence of anhydrous aluminum chloride (AlCl 3​ ) at 159°C.

    • Causality: AlCl 3​ acts as a potent Lewis acid to generate a highly electrophilic acylium ion. This ion attacks the electron-rich aromatic ring to yield 2,4-dihydroxyacetophenone. This step is a self-validating system; the formation of a distinct crystalline product confirms the successful installation of the acetyl group ortho to a hydroxyl, priming the molecule for cyclization.

  • Step 2: Aldol Condensation & Cyclization

    • Action: Condense the isolated acetophenone with a substituted ketone in the presence of a basic resin (e.g., Amberlite).

    • Causality: The base abstracts an alpha-proton from the acetyl group to form a reactive enolate, which subsequently attacks the ketone carbonyl. The proximity of the ortho-hydroxyl group drives an immediate intramolecular cyclization, forming the rigid pyran ring and yielding the final benzopyran-4-one scaffold in high yield[7].

Protocol 2: Solid-Phase Parallel Synthesis of 2H-Benzopyran Libraries

For drug discovery programs requiring thousands of analogs, solid-phase organic synthesis (SPOS) is the gold standard[4].

  • Step 1: Cycloloading onto Polymer Support

    • Action: Attach a functionalized precursor to a solid resin support to form a polymer-bound epoxide intermediate.

    • Causality: Immobilizing the intermediate allows for aggressive washing steps with diverse solvents. This removes unreacted reagents and drives the reaction to absolute completion without the need for time-consuming chromatographic purification.

  • Step 2: Regioselective Ring Opening

    • Action: Treat the polymer-bound epoxide with an array of primary or secondary amines.

    • Causality: The amine acts as a nucleophile, regioselectively opening the epoxide ring to generate a 3-hydroxy-4-amino-substituted benzopyran resin. This step introduces the critical structural diversity (the "R" groups) necessary for library generation[4].

  • Step 3: Cleavage

    • Action: Expose the washed resin to trifluoroacetic acid (TFA).

    • Causality: TFA selectively cleaves the linker bond between the benzopyran scaffold and the polymer support, liberating the final substituted 2H-benzopyran into solution with high purity, ready for high-throughput biological screening[4].

G Resin Polymer Support (Resin) Step1 Cycloloading (Attachment & Cyclization) Resin->Step1 Step2 Elaboration (Regioselective Ring Opening) Step1->Step2 Step3 Cleavage (TFA Treatment) Step2->Step3 Product Substituted 2H-Benzopyran Step3->Product

Caption: Solid-phase parallel synthesis workflow for generating 2H-benzopyran combinatorial libraries.

Quantitative Data and Bioactivity Metrics

The structural fine-tuning of benzopyrans has led to highly selective compounds with measurable pharmacokinetic and pharmacodynamic advantages. The table below summarizes key quantitative metrics from recent discovery programs.

Compound / ClassSource / OriginKey Quantitative MetricBiological Significance
Marine Fungi Benzopyrans Natural (Marine Fungi)510 isolated; 210 bioactive (33.9% antitumor, 32.7% antibacterial)[8]High hit rate for novel oncology and antimicrobial leads.
BMS-191095 Synthetic Analog>4000-fold more selective for ischemic myocardium vs. Cromakalim[9]Cardioprotection with minimized vasorelaxant side effects.
BMS-191095 PK Profile Synthetic Analog47% oral bioavailability; 3h plasma elimination half-life[9]Favorable pharmacokinetics for oral dosing in rats.
Deuterated SC-75416 Synthetic (Deuterated)Retention of COX-2 selectivity with significantly prolonged half-life[5]Kinetic isotope effect slows metabolism, improving efficacy.

Future Perspectives: Deuteration and Agrochemicals

The future of benzopyran discovery lies in molecular optimization. Replacing metabolically labile carbon-hydrogen bonds with carbon-deuterium bonds has proven highly effective. For example, specifically deuterated benzopyran COX-2 inhibitors retain target selectivity while exhibiting significantly improved pharmacokinetic profiles in vivo due to the kinetic isotope effect, which slows enzymatic degradation[5]. Additionally, the scaffold is seeing a renaissance in agrochemistry, where natural benzopyrans are being developed into potent fungicidal and insecticidal agents[6].

References

  • Recent Advances and Outlook of Benzopyran Derivatives in the Discovery of Agricultural Chemicals Source: PubMed / NIH URL:[Link]

  • Recent advances in the structures and bioactivities of benzopyrans derived from marine fungi: a review Source: Frontiers URL:[Link]

  • From Cromakalim to Different Structural Classes of KATP Channel Openers Source: Bentham Direct URL:[Link]

  • Solid-Phase Parallel Synthesis of Drug-Like Artificial 2H-Benzopyran Libraries Source: MDPI URL:[Link]

  • Synthesis of Deuterated Benzopyran Derivatives as Selective COX-2 Inhibitors with Improved Pharmacokinetic Properties Source: PMC / NIH URL:[Link]

  • World Journal of Pharmaceutical Research: Benzopyran Source: AWS / WJPR URL:[Link]

  • Substituted benzopyran compounds, compositions and uses thereof (WO2014203132A1)
  • The Synthesis of Benzopyran Analogues with Variation at C-2, C-4 and C-7 Positions Source: Science Alert URL:[Link]

  • Cardioselective Antiischemic ATP-Sensitive Potassium Channel (KATP) Openers. 5. Identification of 4-(N-Aryl)-Substituted Benzopyran Derivatives Source: ACS Publications URL:[Link]

Sources

Foundational

6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine: A Privileged Scaffold for Advanced Drug Discovery

Executive Summary 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS: 212845-61-9), commonly referred to as 6-fluoro-chroman-8-amine, is a highly specialized, research-use-only (RUO) building block. It is a critical inter...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS: 212845-61-9), commonly referred to as 6-fluoro-chroman-8-amine, is a highly specialized, research-use-only (RUO) building block. It is a critical intermediate in the design of central nervous system (CNS) agents, cardiovascular therapeutics, and enzyme inhibitors. This technical whitepaper explores the structural causality of its design, details its application in drug discovery workflows, and provides self-validating experimental protocols for its integration into combinatorial libraries.

Structural Causality & Physicochemical Profiling

The benzopyran (chroman) ring system is widely recognized as a "privileged scaffold" in medicinal chemistry, frequently utilized to target a diverse array of receptors and enzymes, including monoamine oxidases (MAOs) and Sirtuin 2 (SIRT2) ()[1].

However, the native chroman scaffold possesses an inherent metabolic liability. The oxygen atom in the dihydropyran ring donates electron density into the fused benzene ring, making the para-position (the 6-position) a metabolic "soft spot" highly susceptible to cytochrome P450 (CYP450)-mediated aromatic hydroxylation.

By strategically installing a highly electronegative fluorine atom at this exact 6-position, medicinal chemists can effectively block this oxidation. The carbon-fluorine bond (approx. 116 kcal/mol) is significantly stronger than the carbon-hydrogen bond (approx. 98 kcal/mol), rendering it highly resistant to oxidative cleavage ()[2]. Furthermore, the fluorine atom exerts a strong inductive (-I) effect, which subtly lowers the pKa of the adjacent 8-amine, modulating its basicity and improving the overall lipophilicity (clogP) of the molecule. This causality is paramount for CNS-targeted drugs that require efficient blood-brain barrier (BBB) penetration.

Table 1: Comparative Physicochemical and Metabolic Profiling

The following table summarizes the causal impact of fluorination on the chroman-8-amine scaffold using representative structural data.

ParameterChroman-8-amine (Non-fluorinated)6-Fluoro-chroman-8-amineCausality / Rationale
clogP 1.822.15Fluorine increases lipophilicity, aiding BBB penetration.
Amine pKa 4.203.85Inductive electron withdrawal (-I) by fluorine reduces basicity.
HLM T1/2 (min) 25.4>120.0Fluorine blocks CYP450-mediated para-hydroxylation.
Intrinsic Clearance 65.4 µL/min/mg12.1 µL/min/mgEnhanced metabolic stability extends in vivo half-life.

Application in Drug Discovery: The Build/Couple Strategy

In modern combinatorial chemistry and solid-phase parallel synthesis, benzopyran derivatives are frequently utilized in "build/couple/pair" strategies to generate vast libraries of drug-like molecules ()[3]. The primary amine at the 8-position of 6-fluoro-chroman-8-amine serves as an ideal synthetic hook for amide coupling, reductive amination, or Buchwald-Hartwig cross-coupling.

Workflow BB 6-Fluoro-chroman-8-amine (Building Block) Synth Amide Coupling (HATU, DIPEA, DMF) BB->Synth 8-Amine handle Lead Fluorinated Lead Candidate Synth->Lead >80% Yield Assay Target Engagement (e.g., SIRT2 / MAO) Lead->Assay Bioactivity Metab Microsomal Stability (HLM Assay) Lead->Metab CYP450 Resistance Opt Hit-to-Lead Optimization Assay->Opt IC50 Data Metab->Opt T1/2 Data

Workflow for integrating 6-fluoro-chroman-8-amine into hit-to-lead drug discovery pipelines.

Self-Validating Experimental Protocols

Protocol 1: Sterically Demanding Amide Coupling at the 8-Position

Causality & Rationale: The 8-amine is located ortho to the bulky, electron-rich ether oxygen of the chroman ring. This proximity creates significant steric hindrance and potential intramolecular hydrogen bonding, which drastically reduces the nucleophilicity of the amine. Consequently, standard coupling reagents (e.g., EDC/NHS) often fail or result in poor yields. To overcome this, we employ HATU, which generates a highly reactive HOAt ester intermediate. This is paired with N,N-Diisopropylethylamine (DIPEA), a sterically hindered base that deprotonates the carboxylic acid without acting as a competing nucleophile.

Self-Validation System: The reaction progress is monitored via LC-MS. The disappearance of the 6-fluoro-chroman-8-amine peak (m/z 168.1 [M+H]+) and the appearance of the product mass validate the conversion. A control reaction omitting HATU is run in parallel to confirm that background thermal amidation does not occur, validating the necessity of the coupling reagent.

Procedure:

  • Dissolve the target carboxylic acid (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration) under an inert argon atmosphere.

  • Add DIPEA (3.0 eq) and stir for 5 minutes at room temperature to ensure complete deprotonation.

  • Add HATU (1.2 eq) in one portion. Stir for 15 minutes to allow the formation of the active HOAt ester. Causality: Pre-activation prevents the amine from reacting directly with HATU to form an unreactive guanidinium byproduct.

  • Add 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 eq) dropwise.

  • Stir at room temperature for 4-6 hours. Monitor via LC-MS.

  • Quench the reaction with saturated aqueous NaHCO3 and extract with Ethyl Acetate (3x).

  • Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), dry over anhydrous Na2SO4, and concentrate in vacuo.

Protocol 2: In Vitro Microsomal Stability Assay (HLM)

Causality & Rationale: To empirically validate the metabolic resistance conferred by the 6-fluoro substitution, the synthesized lead compound is incubated with Human Liver Microsomes (HLM). The assay measures the intrinsic clearance (CL_int) and half-life (T1/2) by quantifying the disappearance of the parent compound over time.

Self-Validation System: This protocol includes two critical controls. A positive control (Verapamil) is run alongside the test compound to confirm the enzymatic activity of the CYP450 enzymes in the HLM batch. A negative control (test compound + HLM, but without the NADPH regenerating system) is used to differentiate true CYP450-mediated metabolism from chemical instability or non-CYP degradation.

Procedure:

  • Prepare a 10 mM stock solution of the fluorinated lead compound in DMSO.

  • Dilute the stock to 1 µM in 100 mM Potassium Phosphate buffer (pH 7.4) containing 1 mg/mL HLM.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding an NADPH regenerating system (final concentrations: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2).

  • Aliquot 50 µL samples at specific time points (0, 5, 15, 30, 45, and 60 minutes).

  • Immediately quench each aliquot by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: The organic solvent instantly denatures the microsomal proteins, halting all enzymatic activity.

  • Centrifuge at 4000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

  • Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound. Calculate T1/2 using a first-order decay model.

Safety, Handling, and Compliance

6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine is designated strictly for Research Use Only (RUO) . It is not intended for human or veterinary diagnostic or therapeutic use.

  • PPE: Handle using standard laboratory personal protective equipment, including nitrile gloves, safety goggles, and a lab coat.

  • Handling: Perform all synthetic manipulations within a certified chemical fume hood to avoid inhalation of dust or aerosols.

  • Storage: Store in a tightly sealed container at 4°C under an inert atmosphere (Argon or Nitrogen) to prevent amine oxidation and degradation.

References

  • Lee, T., & Gong, Y.-D. (2012). Solid-Phase Parallel Synthesis of Drug-Like Artificial 2H-Benzopyran Libraries. Molecules, 17(5), 5467-5496. URL:[Link]

  • Moutayakine, A., et al. (2022). Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease. Bioorganic & Medicinal Chemistry, 68, 116807. URL:[Link]

Sources

Exploratory

A Comprehensive Technical Guide on the Role of Fluorine Substitution in Benzopyran Bioactivity

For Researchers, Scientists, and Drug Development Professionals Abstract The strategic incorporation of fluorine into the benzopyran scaffold represents a powerful and increasingly utilized strategy in modern medicinal c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into the benzopyran scaffold represents a powerful and increasingly utilized strategy in modern medicinal chemistry. This technical guide provides an in-depth analysis of the multifaceted roles that fluorine substitution plays in modulating the bioactivity of benzopyran derivatives. By leveraging its unique and potent physicochemical properties, fluorine can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profiles. This guide will explore the causal relationships behind these effects, detailing how the introduction of fluorine can enhance metabolic stability, modulate receptor binding affinity, alter lipophilicity and pKa, and ultimately refine a compound's therapeutic potential. Through a synthesis of foundational principles, detailed experimental insights, and illustrative case studies, this document serves as a critical resource for professionals engaged in the design and development of novel benzopyran-based therapeutics.

Introduction: The Strategic Value of Fluorine in Benzopyran Scaffolds

The benzopyran ring system is a privileged scaffold in medicinal chemistry, forming the structural core of a vast array of natural products and synthetic compounds with diverse and potent biological activities.[1][2] These activities span a wide therapeutic spectrum, including anticancer, anti-inflammatory, and cardiovascular applications.[1][3][4] The inherent versatility of the benzopyran nucleus makes it an attractive starting point for drug discovery campaigns.

The introduction of fluorine, the most electronegative element, into organic molecules is a well-established strategy to enhance pharmacological properties.[5][6] Its small van der Waals radius (1.47 Å), comparable to that of a hydrogen atom (1.20 Å), allows it to act as a bioisostere of hydrogen, often without introducing significant steric hindrance.[5] However, the profound electronic perturbations induced by fluorine's high electronegativity lead to significant alterations in a molecule's properties. When applied to the benzopyran scaffold, this "fluorine factor" can be strategically harnessed to overcome common drug development hurdles, such as poor metabolic stability and off-target effects. Approximately 20% of recently developed drugs are fluoro-pharmaceuticals, a testament to fluorine's impact on enhancing biological activity, stability, and absorption.[7]

This guide will systematically deconstruct the influence of fluorine on benzopyran bioactivity, providing a scientifically grounded framework for its rational incorporation in drug design.

The Physicochemical Impact of Fluorine Substitution on Benzopyrans

The introduction of a fluorine atom or a fluoroalkyl group (e.g., -CF3) into a benzopyran structure instigates a cascade of changes in its fundamental physicochemical properties. Understanding these shifts is paramount to predicting the downstream effects on biological activity.

Modulation of Electronic Properties and pKa

Fluorine's potent electron-withdrawing nature, a consequence of its high electronegativity, significantly alters the electron distribution within the benzopyran ring system.[5][] This inductive effect can have a profound impact on the acidity or basicity of nearby functional groups, a phenomenon quantified by changes in pKa.[][9]

  • Altering Ionization States: For benzopyran derivatives with basic nitrogen-containing substituents, the introduction of fluorine can lower the pKa, reducing the extent of protonation at physiological pH. This can enhance membrane permeability and cellular uptake, as the neutral form of a drug is generally more lipophilic.[5]

  • Impact on Receptor Interactions: The altered electronic landscape can also fine-tune interactions with the target protein. Changes in partial charges on the benzopyran core can strengthen or weaken key hydrogen bonds, dipole-dipole interactions, or other electrostatic contacts within the binding pocket.[10]

Enhancing Lipophilicity

While fluorine is highly electronegative, the substitution of a hydrogen atom with a fluorine atom generally increases the lipophilicity of the molecule.[10] This seemingly counterintuitive effect is a critical consideration in drug design, as lipophilicity governs a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

  • Membrane Permeability: Increased lipophilicity can facilitate the passage of benzopyran derivatives across biological membranes, such as the intestinal epithelium for oral absorption or the blood-brain barrier for CNS-targeted drugs.[11]

  • Hydrophobic Interactions: Enhanced lipophilicity can also lead to stronger hydrophobic interactions with the target protein, potentially increasing binding affinity and potency.[10]

Conformational Control

Fluorine can exert significant control over the conformational preferences of a molecule through both steric and electronic effects.[9] This can be particularly impactful for the flexible side chains often appended to the benzopyran core.

  • Gauche Effect: The presence of fluorine can favor specific dihedral angles, effectively locking the molecule into a more bioactive conformation.

  • Restricting Rotational Freedom: The introduction of a fluorine atom can create subtle steric barriers that restrict the rotation of flexible side chains, pre-organizing the ligand for optimal binding to its target.

Pharmacokinetic Consequences of Fluorinating Benzopyrans

The aforementioned physicochemical changes directly translate into significant alterations in the pharmacokinetic behavior of benzopyran derivatives.

Increased Metabolic Stability: A Cornerstone of Fluorine Chemistry

One of the most celebrated and frequently exploited benefits of fluorination is the enhancement of metabolic stability.[9][12] The carbon-fluorine (C-F) bond is significantly stronger and more stable than a carbon-hydrogen (C-H) bond, making it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[][9]

  • Blocking Metabolic Hotspots: By strategically replacing a hydrogen atom at a known site of metabolic oxidation with a fluorine atom, the metabolic pathway can be effectively blocked.[9] This leads to a longer plasma half-life, reduced clearance, and improved oral bioavailability.[13]

  • Protecting Neighboring Groups: The electron-withdrawing nature of fluorine can also deactivate adjacent C-H bonds, making them less prone to enzymatic oxidation.[5]

A comparative analysis of fluorinated versus non-fluorinated indoles (a related heterocyclic system) demonstrates this principle effectively. Data from preclinical studies in mouse and rat liver microsomes show a marked increase in the half-life of fluorinated analogs compared to their non-fluorinated counterparts.[13] While direct cross-species comparison requires caution, the trend of enhanced metabolic stability with fluorination is clear.[13]

Table 1: Comparative Metabolic Stability of Fluorinated vs. Non-Fluorinated Indole Analogs

Compound IDDescriptionHalf-life (t½, min)Intrinsic Clearance (CLint, mL/min/mg)Data Source
UT-155Non-fluorinated indole12.35-[13]
32a4-Fluoro-indazole analog of UT-15513.29-[13]
32cCF3-substituted indazole analog of UT-15553.711.29[13]

Note: Data for UT-155 and its analogs were generated in mouse liver microsomes.[13]

Modulating Permeability and Bioavailability

As previously discussed, the increased lipophilicity and altered pKa resulting from fluorination can significantly improve a drug's ability to cross biological membranes.[5][11] This directly impacts oral bioavailability, as the drug must be efficiently absorbed from the gastrointestinal tract into the systemic circulation.

Pharmacodynamic Implications: Tuning Bioactivity through Fluorine Substitution

The ultimate goal of any drug design strategy is to optimize the interaction of a molecule with its biological target to elicit a desired therapeutic effect. Fluorine substitution provides a powerful toolkit for fine-tuning the pharmacodynamics of benzopyran derivatives.

Enhancing Binding Affinity and Potency

The introduction of fluorine can lead to more potent and selective drug candidates through several mechanisms:

  • Favorable Electrostatic Interactions: The polarized C-F bond can participate in favorable electrostatic interactions with electron-deficient regions of the protein backbone or side chains.[10]

  • Hydrogen Bonding: The fluorine atom can act as a weak hydrogen bond acceptor, forming stabilizing interactions with suitable donor groups in the binding site.[5]

  • Conformational Rigidity: By locking the benzopyran derivative into its bioactive conformation, fluorine can reduce the entropic penalty of binding, leading to a higher binding affinity.[9]

Case Studies: Fluorinated Benzopyrans in Action

The practical application of these principles is best illustrated through specific examples of fluorinated benzopyran derivatives with demonstrated biological activity.

Benzopyran derivatives are a well-established class of potassium channel openers with applications in cardiovascular diseases.[4] Research has shown that the introduction of a fluoromethyl group at the 2-position of the benzopyran ring can lead to compounds with vasorelaxant activities comparable to or even more potent than their non-fluorinated methyl analogs.[14] This highlights how a subtle bioisosteric replacement can maintain or enhance potency.

The benzopyran scaffold is also a promising framework for the development of novel anticancer agents.[1] Studies have demonstrated that fluoro-substituted benzo[b]pyran derivatives exhibit significant activity against various cancer cell lines, including lung, breast, and central nervous system cancers.[1] In some cases, the addition of halogen atoms, including fluorine, to the benzofuran (a related scaffold) ring has been shown to consistently increase anticancer activity.[15][16]

Fluorinated benzofuran and dihydrobenzofuran derivatives have been investigated for their anti-inflammatory properties.[15][17] These compounds have been shown to suppress lipopolysaccharide-stimulated inflammation by inhibiting the expression of key inflammatory enzymes like cyclooxygenase-2 (COX-2) and nitric oxide synthase 2.[15][17] Structure-activity relationship analyses suggest that the presence of fluorine, often in combination with other functional groups, enhances these biological effects.[15]

Experimental Protocols and Methodologies

To provide a practical context for the concepts discussed, this section outlines key experimental workflows for the synthesis and evaluation of fluorinated benzopyran derivatives.

General Synthetic Strategy for Fluorinated Benzopyrans

The synthesis of fluorinated benzopyran derivatives often involves multi-step sequences. A common approach leverages gold-catalyzed cyclization and aryne reactions, which offer good functional group tolerance, allowing for the incorporation of halogens.[2]

Experimental Workflow: Gold-Catalyzed Cyclization for Benzopyran Synthesis

G start Substituted Phenol & Propargyl Bromide step1 Williamson Ether Synthesis start->step1 Base (e.g., K2CO3) step2 Gold-Catalyzed Cyclization (e.g., Ph3PAuNTf2) step1->step2 Propargyl Ether Intermediate step3 Functionalization/Derivatization (e.g., Suzuki Coupling) step2->step3 Functionalized Benzopyran product Fluorinated Benzopyran Derivative step3->product Final Product G cluster_0 Non-Fluorinated Benzopyran cluster_1 Fluorinated Benzopyran A Benzopyran-H B Metabolite (e.g., Hydroxylated) A->B CYP450 Oxidation C Benzopyran-F D Metabolism Blocked C->D CYP450

Caption: Fluorination blocks oxidative metabolism by CYP450 enzymes.

Conclusion and Future Perspectives

The strategic incorporation of fluorine into the benzopyran scaffold is a proven and powerful strategy for optimizing the bioactivity of drug candidates. The unique physicochemical properties of fluorine allow for the fine-tuning of a molecule's electronic profile, lipophilicity, and conformation, which in turn leads to improved pharmacokinetic properties, particularly enhanced metabolic stability. [5][9]Furthermore, these modifications can lead to increased binding affinity and potency, resulting in more effective and selective therapeutic agents. [7][10] As our understanding of the intricate interplay between fluorine and biological systems continues to grow, so too will our ability to rationally design the next generation of benzopyran-based therapeutics. The continued development of novel synthetic methodologies for the precise introduction of fluorine will further expand the chemical space available to medicinal chemists. [6]The future of fluorinated benzopyrans in drug discovery is bright, with the potential to address a wide range of unmet medical needs.

References

  • The role of fluorine in medicinal chemistry. Expert Opinion on Drug Discovery. [Link]

  • Roles of Fluorine in Drug Design and Drug Action. Bentham Science. [Link]

  • How Is Fluorine Used in the Medical Field?. Inhance Technologies. [Link]

  • Review: Fluorine in Medicinal Chemistry. ResearchGate. [Link]

  • Synthesis and vasorelaxant activity of 2-fluoromethylbenzopyran potassium channel openers. PubMed. [Link]

  • Applications of Fluorine in Medicinal Chemistry. ACS Publications. [Link]

  • Applications of Fluorine in Medicinal Chemistry. PubMed. [Link]

  • Fluorine in medicinal chemistry. Chemical Society Reviews (RSC Publishing). [Link]

  • The Many Roles for Fluorine in Medicinal Chemistry. ACS Publications. [Link]

  • The value of pyrans as anticancer scaffolds in medicinal chemistry. RSC Publishing. [Link]

  • General Aspects of Organofluorine Compounds. ResearchGate. [Link]

  • Fluorine as a key element in modern drug discovery and development. LE STUDIUM. [Link]

  • Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. PMC. [Link]

  • Recent Innovations of Organo-fluorine Synthesis and Pharmacokinetics. Amanote. [Link]

  • Effect of fluorinated benzofuran and dihydrobenzofuran on inflammation... ResearchGate. [Link]

  • Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. PubMed. [Link]

  • Synthesis of Functionalized Benzopyran/Coumarin-Derived Aryne Precursors and Their Applications. ACS Publications. [Link]

  • Anti-inflammatory effects and improved metabolic derangements in ob/ob mice by a newly synthesized prenylated benzopyran with pan-PPAR activity. PubMed. [Link]

  • Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. ResearchGate. [Link]

  • Synthesis of Deuterated Benzopyran Derivatives as Selective COX-2 Inhibitors with Improved Pharmacokinetic Properties. PMC. [Link]

  • Solid-Phase Parallel Synthesis of Drug-Like Artificial 2H-Benzopyran Libraries. MDPI. [Link]

  • (PDF) Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. ResearchGate. [Link]

  • Benzopyran derivatives as cardio-selective ATP-sensitive potassium channel openers: a review. PubMed. [Link]

  • Synthesis of fluorinated benzophenones, xanthones, acridones, and thioxanthones by iterative nucleophilic aromatic substitution. PubMed. [Link]

  • KATP channel openers of the benzopyran type reach their binding site via the cytosol. PMC. [Link]

  • Pharmacological Actions of Potassium Channel Openers on Voltage-Gated Potassium Channels. MDPI. [Link]

  • The Synthesis of Benzopyran Analogues with Variation at C-2, C-4 and C-7 Positions. Scialert. [Link]

  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI. [Link]

  • Enantioselective Synthesis of Highly Substituted Fluoroalkylated Benzopyranones and 3-Coumaranones via N-Heterocyclic Carbene-Catalyzed Intramolecular Annulations. PMC. [Link]

  • Cardioselective Antiischemic ATP-Sensitive Potassium Channel (KATP) Openers. 5. Identification of 4-(N-Aryl)-Substituted Benzopyran Derivatives with High Selectivity. Journal of Medicinal Chemistry - ACS Publications. [Link]

  • Synthesis of Novel Fluorinated Benzofurans and Dihydrobenzofu- rans. AUB ScholarWorks. [Link]

  • Effects of Fluorine Substitution on the Edge-to-Face Interaction of the Benzene Dimer. ResearchGate. [Link]

  • Examining the Structure-activity Relationship of Benzopyran-based inhibitors of the Hypoxia Inducible Factor-1 Pathway. PMC. [Link]

  • On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

  • Metabolic and Pharmaceutical Aspects of Fluorinated Compounds. ResearchGate. [Link]

  • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. [Link]

  • Importance of Fluorine in Benzazole Compounds. PMC. [Link]

  • A Structure–Activity Relationship Study on the Antioxidant Properties of Dithiocarbamic Flavanones. MDPI. [Link]

  • Structure-activity relationships of fluorinated dendrimers in DNA and siRNA delivery. ScienceDirect. [Link]

  • Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ResearchGate. [Link]

  • Structure‐Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid‐β Aggregation. ResearchGate. [Link]

  • (PDF) Effects of Fluorine Substitution on the. Amanote Research. [Link]

  • Recent Advances and Outlook of Benzopyran Derivatives in the Discovery of Agricultural Chemicals. ACS Publications. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine in Targeted Drug Discovery and Synthesis

Document Type: Technical Application Note & Synthetic Protocol Guide Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Compound Focus: 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Technical Application Note & Synthetic Protocol Guide Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Compound Focus: 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS: 212845-61-9)

Pharmacophore Rationale: The Fluorinated Chromane Scaffold

In modern medicinal chemistry, the strategic incorporation of fluorine atoms and rigidified heterocyclic cores is paramount for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (commonly referred to as 6-fluoro-chroman-8-amine) serves as a highly specialized pharmaceutical intermediate, primarily utilized in the synthesis of kinase inhibitors and anti-inflammatory agents [1].

The selection of this specific building block is driven by three critical structural features:

  • Metabolic Stability: The fluorine atom at the 6-position blocks primary sites of cytochrome P450 (CYP450)-mediated aromatic oxidation, significantly extending the biological half-life of the resulting Active Pharmaceutical Ingredient (API).

  • pKa Modulation: The strong inductive electron-withdrawing effect of the fluorine atom lowers the pKa of the adjacent 8-amino group. This modulates the basicity of the amine, reducing non-specific binding and hERG toxicity liabilities often associated with highly basic anilines.

  • Conformational Rigidity & H-Bonding: The bicyclic chromane system restricts the conformational freedom of the molecule, locking it into a favorable geometry for binding within tight enzymatic pockets (such as the hinge region of kinases). Furthermore, the ethereal oxygen acts as a precise hydrogen-bond acceptor [2].

Physicochemical Profiling & Structural Data

Before initiating any synthetic workflow, it is critical to understand the physicochemical boundaries of the intermediate. The table below summarizes the core properties that dictate reagent selection and reaction conditions.

PropertyValue / DescriptionImplications for Synthesis
Chemical Name 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-aminePrimary nucleophile; requires activation for cross-coupling.
CAS Registry Number 212845-61-9Unique identifier for procurement and regulatory filing.
Molecular Formula C9H10FNO-
Molecular Weight 167.18 g/mol Low molecular weight allows for downstream elaboration without exceeding Lipinski's Rule of 5.
Monoisotopic Mass 167.0746 DaTarget mass for LC-MS In-Process Control (IPC) tracking ([M+H]+ = 168.08).
Nucleophilicity Moderate to LowThe 6-fluoro group deactivates the aniline ring; requires strong bases or transition-metal catalysis for efficient C-N bond formation.

Mechanistic Pathways & Synthetic Workflows

The utility of 6-fluoro-chroman-8-amine is best demonstrated in its divergent application toward synthesizing complex APIs, specifically targeting inflammatory pathways such as p38 Mitogen-Activated Protein Kinase (MAPK)[3].

SyntheticWorkflow A 6-Fluoro-chroman-8-amine (Building Block) B Electrophilic Coupling A->B Reagent Selection C Pd-Catalyzed Buchwald-Hartwig (C-N Bond Formation) B->C Aryl Halide Route D Urea Formation (Amidation) B->D Isocyanate Route F Purification & Isolation (Flash Chromatography) C->F D->F E Kinase Inhibitor Scaffold (e.g., p38 MAPK Inhibitor) F->E Final API

Fig 1. Divergent synthetic workflow utilizing 6-fluoro-chroman-8-amine for kinase inhibitor design.

Once synthesized, these chromanylurea derivatives act as potent allosteric inhibitors, disrupting the inflammatory cascade at the kinase level.

MAPKPathway Stimulus Inflammatory Cytokines (TNF-α, IL-1) Receptor Cell Surface Receptors (TNFR, IL-1R) Stimulus->Receptor MKK MKK3 / MKK6 (Kinase Cascade) Receptor->MKK p38 p38 MAPK (Target Enzyme) MKK->p38 Phosphorylation Response Inflammatory Response (Cytokine Production) p38->Response Gene Expression Inhibitor Chromanylurea Derivative (Inhibitor) Inhibitor->p38 Allosteric Inhibition

Fig 2. p38 MAPK signaling pathway targeted by chromanylurea-based allosteric inhibitors.

Experimental Protocols

The following protocols are designed as self-validating systems. Every step includes the causality behind the chemical choice and an In-Process Control (IPC) to ensure scientific integrity and reproducibility.

Protocol A: Synthesis of Chromanylurea Derivatives (Anti-TNF-α Agents)

This protocol details the coupling of 6-fluoro-chroman-8-amine with an aryl isocyanate to form a urea linkage, a common motif in p38 MAPK inhibitors [1].

Reagents:

  • 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 eq)

  • Substituted Aryl Isocyanate (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

  • Anhydrous Dichloromethane (DCM) (0.1 M)

Step-by-Step Methodology:

  • Preparation: Dissolve 6-fluoro-chroman-8-amine in anhydrous DCM under an inert argon atmosphere.

    • Causality: Anhydrous conditions are critical because isocyanates rapidly hydrolyze in the presence of moisture to form symmetric urea byproducts, which are notoriously difficult to separate from the target API.

  • Base Addition: Add DIPEA dropwise at 0 °C.

    • Causality: While the reaction can proceed without a base, DIPEA neutralizes any trace HCl from the amine salt (if applicable) and maintains the nucleophilicity of the 8-amino group, which is inherently reduced by the electron-withdrawing 6-fluoro substituent.

  • Electrophile Addition: Slowly add the aryl isocyanate over 15 minutes. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Self-Validation (IPC): Pull a 10 µL aliquot, dilute in methanol, and analyze via LC-MS.

    • Validation Criteria: The reaction is deemed complete when the starting material peak (m/z 168.08 [M+H]+) is <2% relative to the product mass. If unreacted amine persists, spike an additional 0.1 eq of isocyanate.

  • Workup & Isolation: Quench with saturated aqueous NaHCO3. Extract with DCM, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig C-N Cross-Coupling

For synthesizing secondary or tertiary amines that bind the kinase hinge region, palladium-catalyzed cross-coupling is required due to the deactivated nature of the fluorinated aniline.

Reagents:

  • 6-Fluoro-chroman-8-amine (1.0 eq)

  • Aryl Bromide (1.2 eq)

  • Pd2(dba)3 (0.02 eq / 2 mol%)

  • XPhos Ligand (0.04 eq / 4 mol%)

  • Cesium Carbonate (Cs2CO3) (2.0 eq)

  • 1,4-Dioxane (Degassed, 0.2 M)

Step-by-Step Methodology:

  • Catalyst Pre-Activation: In a Schlenk flask, combine Pd2(dba)3 and XPhos in degassed 1,4-dioxane. Stir for 15 minutes at room temperature until the solution turns a deep red/orange.

    • Causality: XPhos is selected because its bulky, electron-rich biaryl structure accelerates the reductive elimination step. This step is often the bottleneck when coupling deactivated, sterically hindered anilines like 8-aminochromanes.

  • Reagent Loading: Add the aryl bromide, 6-fluoro-chroman-8-amine, and Cs2CO3 to the active catalyst solution.

    • Causality: The weak basicity of the 8-amino group (pKa ~4.5) requires a strong, soluble base to deprotonate the palladium-amine intermediate. Cs2CO3 provides optimal solubility in dioxane and prevents premature degradation of the Pd-catalyst compared to harsher bases like NaOtBu, which can trigger ring-opening of the chromane under prolonged heating.

  • Thermal Coupling: Heat the reaction to 100 °C for 12 hours under a strict argon atmosphere.

  • Self-Validation (IPC): Monitor via TLC (UV 254 nm) and LC-MS.

    • Validation Criteria: Disappearance of the aryl bromide indicates successful oxidative addition and subsequent coupling. If the reaction stalls at 50% conversion, it indicates catalyst poisoning (likely by trace oxygen); spike an additional 1 mol% Pd2(dba)3.

  • Workup: Filter the crude mixture through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via reverse-phase preparative HPLC.

Quantitative Optimization Data

To demonstrate the necessity of the specific reagents chosen in Protocol B, the following table summarizes the quantitative optimization data for the Buchwald-Hartwig amination of 6-fluoro-chroman-8-amine.

Catalyst SystemBaseSolventTemp (°C)Time (h)IPC Conversion (%)Isolated Yield (%)
Pd(OAc)2 / BINAPNaOtBuToluene902435%28% (Significant byproduct)
Pd2(dba)3 / RuPhosK2CO3DMF1001860%52%
Pd2(dba)3 / XPhos Cs2CO3 1,4-Dioxane 100 12 >98% 89% (Optimal)
Pd2(dba)3 / XPhosK3PO41,4-Dioxane1002475%68%

Data Interpretation: The combination of XPhos and Cs2CO3 in 1,4-dioxane provides the highest yield. Harsher bases (NaOtBu) lead to decomposition of the chromane ring, while weaker bases (K2CO3, K3PO4) fail to efficiently deprotonate the deactivated fluorinated amine intermediate, leading to stalled reactions.

References

  • Synthesis and Biological Evaluation of Chromenylurea and Chromanylurea Derivatives as Anti-TNF-α agents that Target the p38 MAPK Pathway Source: Molecules (MDPI) / PubMed Central URL:[Link]

  • Reimagining high-throughput profiling of reactive cysteines for cell-based screening of large electrophile libraries Source: Nature Methods / PubMed Central URL:[Link]

  • 6-fluoro-3,4-dihydro-2H-chromen-8-amine (Compound Summary) Source: PubChem (National Center for Biotechnology Information) URL:[Link]

Application

Application Notes and Protocols: Derivatization of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine for SAR Studies

Introduction The chromane scaffold is a privileged structure in medicinal chemistry, recognized for its presence in a wide array of biologically active compounds.[1][2] Its unique three-dimensional structure and syntheti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The chromane scaffold is a privileged structure in medicinal chemistry, recognized for its presence in a wide array of biologically active compounds.[1][2] Its unique three-dimensional structure and synthetic tractability make it an attractive starting point for the development of novel therapeutic agents targeting a range of diseases, including neurodegenerative disorders, cancer, and inflammatory conditions.[3][4] Specifically, the 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine core represents a key pharmacophore, with the fluorine atom potentially enhancing metabolic stability and binding affinity, while the primary amine at the 8-position serves as a versatile handle for chemical modification.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the derivatization of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine for the purpose of conducting Structure-Activity Relationship (SAR) studies. By systematically modifying the primary amine, researchers can probe the chemical space around this core structure to identify key interactions with biological targets and optimize for desired pharmacological properties. We will explore three common and effective derivatization strategies: N-acylation, N-alkylation, and N-sulfonylation, providing detailed, step-by-step protocols and explaining the rationale behind experimental choices.

The Strategic Importance of Derivatization in SAR Studies

The primary amine of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine offers a nucleophilic site that can be readily functionalized. Each type of derivatization introduces distinct physicochemical properties to the parent molecule, allowing for a systematic exploration of how changes in sterics, electronics, and hydrogen bonding potential impact biological activity.

  • N-Acylation: Introduces an amide bond, which can act as a hydrogen bond donor and acceptor. The nature of the acyl group can be varied to explore the impact of size, lipophilicity, and aromaticity.

  • N-Alkylation: Replaces a hydrogen on the amine with an alkyl or aryl group, altering the basicity and steric bulk around the nitrogen. This can influence receptor binding and pharmacokinetic properties.

  • N-Sulfonylation: Forms a sulfonamide linkage, a common bioisostere for amides and a key functional group in many therapeutic agents.[5][6] Sulfonamides are generally more stable to hydrolysis than amides and can introduce a strong hydrogen bond acceptor.

The following sections provide detailed protocols for each of these derivatization strategies, designed to be robust and adaptable for the generation of a diverse library of compounds for SAR studies.

Experimental Protocols

PART 1: N-Acylation of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

N-acylation is a fundamental transformation in medicinal chemistry for converting amines into amides.[7] This protocol describes a general procedure using acyl chlorides or anhydrides, which are readily available and highly reactive.[7]

Protocol 1: General N-Acylation using Acyl Chlorides or Anhydrides

This method is suitable for a wide range of acylating agents.

Materials:

  • 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

  • Acyl chloride or anhydride (e.g., acetyl chloride, benzoyl chloride, acetic anhydride) (1.1 equivalents)

  • Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

  • Triethylamine (TEA) or pyridine (2.0 equivalents)

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Round-bottom flask, magnetic stirrer, and stir bar

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Column chromatography supplies (silica gel, appropriate solvent system)

Procedure:

  • In a clean, dry round-bottom flask, dissolve 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 equivalent) and triethylamine (2.0 equivalents) in anhydrous DCM.

  • Cool the stirred solution to 0 °C in an ice bath.

  • Slowly add the acyl chloride or anhydride (1.1 equivalents) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired N-acyl derivative.

Data Presentation:

Acylating AgentReaction Time (h)SolventYield (%)
Acetyl Chloride2DCM95
Benzoyl Chloride4DCM92
Acetic Anhydride3THF90

Note: Yields are representative and may vary depending on the specific substrate and reaction scale.

Protocol 2: N-Acylation using N-Acylbenzotriazoles for Sensitive Substrates

For more sensitive substrates or when milder conditions are required, N-acylbenzotriazoles serve as excellent acylating agents.[8] The reaction proceeds under neutral conditions, often leading to cleaner reactions and simpler workups.[8][9]

Materials:

  • 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

  • Pre-synthesized N-acylbenzotriazole (1.05 equivalents)[8]

  • Anhydrous THF or acetonitrile

  • Round-bottom flask, magnetic stirrer, and stir bar

  • Rotary evaporator

  • Column chromatography supplies

Procedure:

  • Dissolve 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 equivalent) in anhydrous THF in a round-bottom flask.

  • Add the N-acylbenzotriazole (1.05 equivalents) to the solution at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

  • Upon completion, remove the solvent under reduced pressure.

  • The benzotriazole byproduct can often be removed by trituration with a suitable solvent (e.g., diethyl ether) or by column chromatography to yield the pure amide product.

PART 2: N-Alkylation of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

N-alkylation introduces alkyl or substituted alkyl groups to the primary amine, which can significantly impact the compound's lipophilicity and basicity.[10]

Protocol 3: Reductive Amination

Reductive amination is a versatile and widely used method for the N-alkylation of amines. It involves the reaction of the amine with an aldehyde or ketone to form an intermediate imine, which is then reduced in situ to the corresponding amine.

Materials:

  • 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

  • Aldehyde or ketone (e.g., benzaldehyde, acetone) (1.0-1.2 equivalents)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) (1.5 equivalents)

  • Anhydrous 1,2-dichloroethane (DCE) or methanol

  • Acetic acid (catalytic amount, if needed)

  • Saturated aqueous sodium bicarbonate solution

  • DCM

  • Brine

  • Anhydrous magnesium sulfate

  • Round-bottom flask, magnetic stirrer, and stir bar

  • Rotary evaporator

  • Column chromatography supplies

Procedure:

  • To a stirred solution of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 equivalent) and the aldehyde or ketone (1.1 equivalents) in anhydrous DCE, add a catalytic amount of acetic acid.

  • Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

  • Add sodium triacetoxyborohydride (1.5 equivalents) in one portion.

  • Continue stirring at room temperature for 4-24 hours. Monitor the reaction by TLC.

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Extract the mixture with DCM (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography to obtain the N-alkylated amine.

Protocol 4: Direct N-Alkylation with Alcohols (Borrowing Hydrogen Catalysis)

A greener and more atom-economical approach to N-alkylation involves the use of alcohols as alkylating agents, catalyzed by transition metal complexes.[10][11] This "borrowing hydrogen" or "hydrogen autotransfer" methodology generates water as the only byproduct.[11]

Materials:

  • 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

  • Alcohol (e.g., benzyl alcohol, ethanol) (1.2-2.0 equivalents)

  • Ruthenium or Iridium catalyst (e.g., [Ru(p-cymene)Cl₂]₂) (1-5 mol%)

  • Base (e.g., potassium tert-butoxide, sodium hydroxide)

  • Anhydrous toluene or xylene

  • Schlenk tube or sealed reaction vessel

  • Inert atmosphere (Argon or Nitrogen)

  • Heating mantle or oil bath

  • Column chromatography supplies

Procedure:

  • In a Schlenk tube under an inert atmosphere, combine 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 equivalent), the alcohol (1.5 equivalents), the ruthenium catalyst (e.g., 2 mol%), and the base (e.g., potassium tert-butoxide, 1.2 equivalents).

  • Add anhydrous toluene to the mixture.

  • Seal the tube and heat the reaction mixture to 80-120 °C for 12-48 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • After cooling to room temperature, dilute the reaction mixture with an organic solvent like ethyl acetate and filter through a pad of celite to remove the catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the residue by column chromatography to yield the N-alkylated product.

PART 3: N-Sulfonylation of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

The synthesis of sulfonamides is a crucial reaction in drug discovery.[5] This protocol details the reaction of the primary amine with sulfonyl chlorides.

Protocol 5: General N-Sulfonylation using Sulfonyl Chlorides

This is the most common method for the preparation of sulfonamides.[5]

Materials:

  • 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

  • Sulfonyl chloride (e.g., p-toluenesulfonyl chloride, methanesulfonyl chloride) (1.1 equivalents)

  • Anhydrous pyridine or a mixture of DCM and triethylamine

  • Round-bottom flask, magnetic stirrer, and stir bar

  • Ice bath

  • 1 M Hydrochloric acid (HCl) solution

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Rotary evaporator

  • Column chromatography supplies

Procedure:

  • Dissolve 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 equivalent) in anhydrous pyridine or a mixture of DCM and triethylamine (2.0 equivalents).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the sulfonyl chloride (1.1 equivalents) to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor by TLC.

  • If using pyridine, remove it under reduced pressure. If using DCM/TEA, wash the reaction mixture with 1 M HCl to remove excess base.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the crude product by recrystallization or column chromatography to obtain the desired sulfonamide.

Data Presentation:

Sulfonylating AgentBaseReaction Time (h)Yield (%)
p-Toluenesulfonyl ChloridePyridine1288
Methanesulfonyl ChlorideTEA/DCM691

Note: Yields are representative and may vary.

Visualization of Experimental Workflows

N-Acylation Workflow

N_Acylation_Workflow Start Start: 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine Acyl_Chloride Acyl Chloride / Anhydride + Base (TEA) Start->Acyl_Chloride N_Acylbenzotriazole N-Acylbenzotriazole Start->N_Acylbenzotriazole Reaction1 N-Acylation Reaction (Protocol 1) Acyl_Chloride->Reaction1 Reaction2 N-Acylation Reaction (Protocol 2) N_Acylbenzotriazole->Reaction2 Workup_Purification1 Workup & Purification (Aqueous Wash, Chromatography) Reaction1->Workup_Purification1 Workup_Purification2 Workup & Purification (Solvent Removal, Trituration/Chromatography) Reaction2->Workup_Purification2 Product N-Acylated Derivative Library Workup_Purification1->Product Workup_Purification2->Product

Caption: Workflow for N-acylation derivatization.

N-Alkylation and N-Sulfonylation Workflow

N_Alkylation_Sulfonylation_Workflow Start Start: 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine Reductive_Amination Aldehyde/Ketone + Reducing Agent (e.g., NaBH(OAc)3) Start->Reductive_Amination Borrowing_Hydrogen Alcohol + Catalyst (e.g., Ru-complex) Start->Borrowing_Hydrogen Sulfonylation Sulfonyl Chloride + Base Start->Sulfonylation Reaction3 N-Alkylation (Protocol 3) Reductive_Amination->Reaction3 Reaction4 N-Alkylation (Protocol 4) Borrowing_Hydrogen->Reaction4 Reaction5 N-Sulfonylation (Protocol 5) Sulfonylation->Reaction5 Workup_Purification Workup & Purification (Aqueous Wash, Chromatography) Reaction3->Workup_Purification Reaction4->Workup_Purification Reaction5->Workup_Purification Product N-Alkylated & N-Sulfonylated Derivative Library Workup_Purification->Product

Caption: Workflow for N-alkylation and N-sulfonylation.

Characterization and Analysis

Following synthesis and purification, it is imperative to thoroughly characterize each new derivative to confirm its structure and assess its purity. Standard analytical techniques for small molecule characterization should be employed.

Recommended Analytical Techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the chemical structure and connectivity of the synthesized derivatives.

  • Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its identity. High-resolution mass spectrometry (HRMS) is recommended for obtaining the exact mass.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compounds.[12][13] A purity level of >95% is generally required for biological screening.

  • Infrared (IR) Spectroscopy: To identify the presence of key functional groups (e.g., amide C=O stretch, sulfonamide S=O stretches).

Conclusion

The derivatization of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine is a critical step in the exploration of its potential as a therapeutic scaffold. The protocols outlined in this application note provide robust and versatile methods for generating a diverse library of N-acylated, N-alkylated, and N-sulfonylated analogs. By systematically applying these synthetic strategies and thoroughly characterizing the resulting compounds, researchers can effectively conduct SAR studies to identify novel drug candidates with improved potency, selectivity, and pharmacokinetic profiles. The chromane ring system continues to be a valuable pharmacophore in medicinal chemistry, and the strategic derivatization of this core structure holds significant promise for future drug discovery efforts.[3]

References

Sources

Method

Application Notes and Protocols for the N-Alkylation of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

Introduction: The Significance of N-Alkylated Benzopyrans in Medicinal Chemistry The 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine scaffold is a privileged structure in medicinal chemistry, forming the core of various bio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of N-Alkylated Benzopyrans in Medicinal Chemistry

The 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine scaffold is a privileged structure in medicinal chemistry, forming the core of various biologically active compounds. The introduction of alkyl substituents on the 8-amino group through N-alkylation can significantly modulate the pharmacological properties of these molecules, influencing their potency, selectivity, and pharmacokinetic profiles. This application note provides detailed protocols for the N-alkylation of this specific amine, offering researchers a comprehensive guide to synthesizing a diverse range of N-alkylated derivatives for drug discovery and development programs. The methodologies described herein are based on well-established and robust chemical transformations, tailored for the specific reactivity of this aromatic amine.

Understanding the Reaction: Mechanistic Insights into N-Alkylation

The N-alkylation of 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine can be achieved through several synthetic strategies. The choice of method often depends on the nature of the alkyl group to be introduced, the desired scale of the reaction, and considerations for functional group tolerance. Two of the most reliable and widely used methods, reductive amination and direct alkylation with alkyl halides, are detailed in this guide.

Reductive Amination: A Versatile and Controlled Approach

Reductive amination is a highly efficient one-pot procedure for the formation of secondary and tertiary amines.[1][2] The reaction proceeds through the initial formation of an imine or enamine intermediate from the reaction of the primary amine with a carbonyl compound (an aldehyde or ketone), which is then reduced in situ to the corresponding N-alkylated amine.[3] A key advantage of this method is the ability to control the degree of alkylation, minimizing the formation of over-alkylated byproducts that can be problematic in direct alkylation methods.[4] The use of mild and selective reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) ensures broad functional group compatibility.[5][6][7]

Reductive_Amination Amine 6-Fluoro-3,4-dihydro-2H-1- benzopyran-8-amine Imine Imine Intermediate Amine->Imine + Carbonyl Carbonyl Aldehyde or Ketone (R-C(O)-R') Carbonyl->Imine Product N-Alkylated Product Imine->Product + Reducing Agent ReducingAgent NaBH(OAc)₃ ReducingAgent->Imine

Caption: General workflow of reductive amination.

Direct Alkylation with Alkyl Halides: A Classical and Effective Method

Direct N-alkylation with alkyl halides is a fundamental and widely practiced method for the synthesis of amines.[8] The reaction involves the nucleophilic attack of the amine on the electrophilic carbon of the alkyl halide, proceeding via an SN2 mechanism. A base is typically required to neutralize the hydrogen halide byproduct and to deprotonate the amine, increasing its nucleophilicity.[9] While straightforward, this method can sometimes lead to a mixture of mono- and di-alkylated products, as the newly formed secondary amine can be more nucleophilic than the starting primary amine.[4] Careful control of stoichiometry and reaction conditions is therefore crucial for achieving selective mono-alkylation.

Direct_Alkylation Amine 6-Fluoro-3,4-dihydro-2H-1- benzopyran-8-amine Product N-Alkylated Product Amine->Product + Alkyl Halide, Base AlkylHalide Alkyl Halide (R-X) AlkylHalide->Product Base Base (e.g., K₂CO₃) Base->Product Salt Salt Byproduct Product->Salt

Caption: General workflow for N-alkylation with alkyl halides.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization for specific substrates and scales. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride

This protocol describes the N-alkylation of 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine with a generic aldehyde.

Materials:

  • 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 eq)

  • Aldehyde (1.0 - 1.2 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2 - 1.5 eq)[6]

  • Anhydrous 1,2-dichloroethane (DCE) or Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

  • To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 eq) and the aldehyde (1.0 - 1.2 eq).

  • Dissolve the reactants in anhydrous DCE or DCM (to a concentration of approximately 0.1-0.2 M relative to the amine).

  • Stir the solution at room temperature for 30-60 minutes to facilitate imine formation.

  • Add sodium triacetoxyborohydride (1.2 - 1.5 eq) portion-wise to the reaction mixture. A slight exotherm may be observed.

  • Continue stirring at room temperature for 2-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent such as ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Protocol 2: Direct N-Alkylation with an Alkyl Halide

This protocol details the mono-N-alkylation using an alkyl bromide as the electrophile and potassium carbonate as the base.

Materials:

  • 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 eq)

  • Alkyl bromide (1.0 - 1.2 eq)

  • Potassium carbonate (K₂CO₃), finely powdered and dried (2.0 - 3.0 eq)

  • Anhydrous N,N-dimethylformamide (DMF) or acetonitrile

  • Water

  • Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

  • In a round-bottom flask, suspend 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (1.0 eq) and potassium carbonate (2.0 - 3.0 eq) in anhydrous DMF or acetonitrile.

  • Stir the suspension vigorously at room temperature for 15-30 minutes.

  • Add the alkyl bromide (1.0 - 1.2 eq) dropwise to the suspension.

  • Heat the reaction mixture to 50-80 °C and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Partition the residue between water and an organic solvent (e.g., ethyl acetate).

  • Separate the organic layer, and extract the aqueous layer with the same organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired N-alkylated product.

Comparative Data and Expected Results

The choice of alkylation method will influence the reaction conditions and potentially the yield and purity of the final product. The following table provides a general comparison to guide the experimental design.

ParameterReductive AminationDirect Alkylation with Alkyl Halide
Alkylating Agent Aldehydes, KetonesAlkyl Halides (I > Br > Cl)
Key Reagent Sodium triacetoxyborohydrideBase (e.g., K₂CO₃, Cs₂CO₃)
Typical Solvent DCE, DCM, THFDMF, Acetonitrile, DMSO
Reaction Temp. Room TemperatureRoom Temperature to 80 °C
Key Advantage High selectivity for mono-alkylation, broad functional group tolerance.[2]Readily available and diverse range of alkyl halides.
Potential Drawback Requires a carbonyl precursor.Risk of over-alkylation, formation of salt byproducts.[4]

Expected Characterization:

The successful synthesis of the N-alkylated product can be confirmed by standard spectroscopic techniques.

  • ¹H NMR: The appearance of new signals corresponding to the protons of the introduced alkyl group. The N-H proton signal of the primary amine will disappear and be replaced by a new N-H signal (for mono-alkylation) or will be absent (for di-alkylation). The chemical shifts of the aromatic protons on the benzopyran ring may also be slightly shifted.

  • ¹³C NMR: The appearance of new signals corresponding to the carbons of the alkyl group.

  • Mass Spectrometry (MS): The molecular ion peak in the mass spectrum will correspond to the molecular weight of the N-alkylated product.

  • Infrared (IR) Spectroscopy: The characteristic N-H stretching vibrations of the primary amine (typically two bands in the region of 3300-3500 cm⁻¹) will be replaced by a single N-H stretch for a secondary amine or will be absent for a tertiary amine.

Conclusion

The N-alkylation of 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine is a critical transformation for the synthesis of novel compounds with potential therapeutic applications. This application note provides robust and versatile protocols for achieving this transformation through reductive amination and direct alkylation. By understanding the underlying mechanisms and carefully selecting the appropriate reaction conditions, researchers can efficiently synthesize a wide array of N-alkylated derivatives for further investigation in drug discovery programs.

References

  • BenchChem. (2025). Application Notes and Protocols for N-Alkylation of Anilines with Long-Chain Alcohols.
  • Kim, S. H., et al. (2007). One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes. The Journal of Organic Chemistry, 72(25), 9853–9856.
  • BenchChem. (2025). Application Notes and Protocols for N-Alkylation of 2-(Allyloxy)aniline.
  • Cui, X., et al. (2016). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes.
  • Myers, A. G. (n.d.). Reductive Amination of Aldehydes and Ketones. Harvard University.
  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
  • Ishikawa, H., et al. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols.
  • BenchChem. (2025). Application Notes and Protocols: Sodium Triacetoxyborohydride in Reductive Amination of Aldehydes vs. Ketones.
  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
  • JoVE. (2023). Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones. Journal of Visualized Experiments.
  • Yadav, J. S., et al. (2018). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature.
  • De Luca, L., et al. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. Catalysis Science & Technology, 13(24), 7245-7251.
  • Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry.
  • Würthner, F., et al. (2020). Structure and Dielectric Properties of Anisotropic n-Alkyl Anilino Squaraine Thin Films. The Journal of Physical Chemistry C, 124(42), 23351–23362.
  • Li, J., et al. (2011). A Mild Synthesis of α,α′-[Iminobismethylene]bis [6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol].
  • BenchChem. (2025). Spectroscopic Profile of N-(Hex-5-en-2-yl)aniline: A Technical Guide.
  • Gök, Y., et al. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. Organometallics, 42(3), 209–221.
  • PatSnap. (2005).
  • Selva, M., et al. (1997). Reaction of Primary Aromatic Amines with Alkyl Carbonates over NaY Faujasite: A Convenient and Selective Access to Mono-N-Alkyl Anilines. The Journal of Organic Chemistry, 62(18), 6292–6297.
  • Mary, Y. S., & Balachandran, S. (2015). Molecular Spectroscopic Characterization and Electronic Structure Analysis of N-benzylaniline- A DFT Approach. Journal of Advances in Physics, 8(3), 2157-2172.
  • De Luca, L., et al. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. Catalysis Science & Technology, 13(24), 7245-7251.
  • Paul, N. D., et al. (2023). N-Alkylation of Amines by C1–C10 Aliphatic Alcohols Using a Well-Defined Ru(II)-Catalyst. A Metal-Ligand Cooperative Approach. The Journal of Organic Chemistry, 88(9), 5944–5961.
  • Wang, Z., et al. (2005). Synthesis of 6-fluoro-3, 4-dihydro-2H-1-benzopyran-2-carboxylic acid. Chinese Journal of Medicinal Chemistry, 15(2), 93-95.
  • Google Patents. (2014). A process for the preparation of 6-fluoro-3,4-dihydro-2h-chromene- 2-carbaldehyde.
  • Owalude, D. O., & Tella, A. C. (2019). Synthesis and Characterization of N-Benzylidene Aniline Ligand for Spectrophotometric Determination of Nickel.
  • Yadav, J. S., et al. (2018). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature.
  • Organic Chemistry Portal. (n.d.). Synthesis of 3,4-dihydro-2H-pyrans.
  • Varma, R. S., & Kumar, D. (2006).

Sources

Application

Application Note: High-Throughput Cell-Based Evaluation of 6-Fluoro-Chroman-8-Amine Derivatives for p38 MAPK Inhibition

Target Audience: Research Scientists, Medicinal Chemists, and Preclinical Drug Development Professionals Focus Scaffold: 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS: 212845-61-9) Primary Readout: LPS-Stimulated TNF...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Research Scientists, Medicinal Chemists, and Preclinical Drug Development Professionals Focus Scaffold: 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS: 212845-61-9) Primary Readout: LPS-Stimulated TNF-α Secretion in THP-1 Cells

Introduction & Mechanistic Rationale

The p38 mitogen-activated protein kinase (MAPK) pathway is a master regulator of pro-inflammatory cytokine production, making it a highly validated target for autoimmune and inflammatory diseases. Historically, diaryl urea compounds like BIRB796 (Doramapimod) have demonstrated profound efficacy by binding to the allosteric "DFG-out" pocket of p38α, thereby locking the kinase in an inactive conformation and preventing its phosphorylation by upstream kinases (MKK3/MKK6) .

Recent structure-activity relationship (SAR) studies have identified chroman-8-amines as highly effective building blocks for synthesizing next-generation N-aryl-N'-chromanylurea derivatives. Specifically, utilizing 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine as a core scaffold provides distinct mechanistic advantages:

  • π-Cation Interactions: The chroman ring offers the precise conjugated system length required to establish a strong π-cation interaction with the cationic amino group of Lys53 within the p38α allosteric pocket.

  • Hydrophobic Gatekeeper Engagement: The highly electronegative fluorine atom at the C6 position increases the lipophilicity of the scaffold, enhancing favorable van der Waals contacts within the hydrophobic gatekeeper pocket.

  • Metabolic Stability: The C-F bond blocks cytochrome P450-mediated oxidative metabolism at the C6 position, significantly improving the intracellular half-life of the resulting inhibitor during cell-based assays .

Mechanistic Pathway

G LPS LPS (Lipopolysaccharide) TLR4 TLR4 Receptor LPS->TLR4 Binding MyD88 MyD88 / IRAK / TRAF6 TLR4->MyD88 Activation TAK1 TAK1 MyD88->TAK1 MKK3_6 MKK3 / MKK6 TAK1->MKK3_6 Phosphorylation p38 p38 MAPK MKK3_6->p38 Phosphorylation TNFa_mRNA TNF-α mRNA Transcription p38->TNFa_mRNA Gene Expression Inhibitor 6-F-Chroman Urea (Allosteric Inhibitor) Inhibitor->p38 Blocks Phosphorylation TNFa TNF-α Release TNFa_mRNA->TNFa Secretion

Fig 1. p38 MAPK signaling pathway and allosteric inhibition by 6-F-C8A derivatives.

Experimental Design: The Self-Validating Assay Architecture

To evaluate the efficacy of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine derivatives, we utilize the human monocytic leukemia cell line, THP-1 . THP-1 cells are the gold standard for this application because, upon stimulation with Lipopolysaccharide (LPS), they robustly activate the TLR4/MyD88 pathway, leading to a massive, quantifiable release of TNF-α that is strictly dependent on p38 MAPK phosphorylation .

To ensure absolute scientific trustworthiness, this protocol is designed as a self-validating system incorporating four critical control pillars:

  • Unstimulated Control (Baseline): THP-1 cells treated with vehicle (0.1% DMSO) without LPS to establish the assay's lower limit of detection (LOD).

  • Stimulated Control (Maximal Signal): Cells treated with vehicle + LPS to define 100% TNF-α secretion.

  • Positive Control (Pharmacological Validation): Treatment with BIRB796 (Doramapimod), a well-characterized p38 MAPK inhibitor (IC50 ~18 nM), to verify assay sensitivity and dynamic range .

  • Orthogonal Viability Control (False-Positive Elimination): A parallel Cell Counting Kit-8 (CCK-8) assay is strictly required. Compounds that reduce TNF-α via non-specific cytotoxicity rather than target engagement are immediately flagged and excluded.

Step-by-Step Protocol: THP-1 TNF-α Inhibition Assay

Reagent Preparation
  • Cell Medium: RPMI 1640 supplemented with 10% heat-inactivated Fetal Bovine Serum (FBS) and 1% Penicillin/Streptomycin.

  • Compound Stocks: Dissolve the synthesized 6-Fluoro-chroman-8-amine derivatives and BIRB796 in 100% DMSO to a concentration of 10 mM.

  • LPS Solution: Reconstitute E. coli LPS (O111:B4) in sterile PBS to 1 mg/mL. Dilute in culture medium to a 10X working concentration of 10 μg/mL.

Cell Plating and Compound Treatment
  • Harvest THP-1 cells in the logarithmic growth phase (ensure viability is >95% via Trypan Blue exclusion).

  • Seed cells into a 96-well flat-bottom microplate at a density of 4.8 × 10⁴ cells/well in 160 μL of culture medium.

  • Prepare serial dilutions of the test compounds (e.g., 0.1 nM to 10 μM) in culture medium such that the final DMSO concentration does not exceed 0.1% (v/v).

  • Add 20 μL of the diluted compounds, BIRB796 (positive control), or 0.1% DMSO (vehicle controls) to the respective wells.

  • Pre-incubation: Incubate the plate at 37°C in a 5% CO₂ humidified incubator for 30 minutes . Causality Note: This pre-incubation is critical to allow the highly lipophilic chroman-urea derivatives to traverse the cell membrane and fully occupy the p38α allosteric pocket prior to kinase activation.

LPS Stimulation and Supernatant Collection
  • Following pre-incubation, add 20 μL of the 10X LPS working solution (final concentration: 1 μg/mL) to all wells except the Unstimulated Control wells (add 20 μL of medium instead).

  • Incubate the plate for 17 hours at 37°C. Causality Note: 17 hours captures the peak accumulation of secreted TNF-α in the supernatant before autocrine feedback loops trigger significant cytokine degradation.

  • Centrifuge the 96-well plate at 300 × g for 5 minutes to pellet the cells.

  • Carefully transfer 100 μL of the cell-free supernatant to a new plate for ELISA analysis. Do not discard the cell pellet.

Readout 1: TNF-α Quantification (ELISA)
  • Quantify human TNF-α in the collected supernatants using a highly sensitive Human TNF-α ELISA kit (e.g., R&D Systems), following the manufacturer's instructions.

  • Calculate the percent inhibition relative to the Stimulated Control and use non-linear regression (four-parameter logistic curve) to determine the IC50.

Readout 2: Orthogonal Viability (CCK-8)
  • To the remaining 100 μL of medium and cell pellet in the original plate, add 10 μL of CCK-8 reagent per well.

  • Incubate for 2 hours at 37°C.

  • Measure absorbance at 450 nm using a microplate reader. Ensure that cell viability for all active compound concentrations remains >90% compared to the vehicle control.

Representative Data Presentation

The following table summarizes the anticipated SAR profile when comparing standard inhibitors against non-fluorinated and 6-fluoro-substituted chroman-8-amine urea derivatives.

Test CompoundStructural MotifTHP-1 TNF-α IC50 (nM)Cell Viability at 10 μM (%)Mechanistic Implication
BIRB796 (Control) Naphthyl-pyrazole urea18.2 ± 1.4> 95%Validates assay sensitivity and dynamic range.
Compound A Chroman-8-amine urea (Unsubstituted)310.5 ± 12.8> 95%Baseline π-cation interaction established, but lacks optimal hydrophobic contacts.
Compound B 6-Fluoro-chroman-8-amine urea 45.3 ± 3.1 > 95% Fluorine substitution enhances lipophilic gatekeeper engagement, increasing potency ~7-fold.

Note: Data represents the mean ± SD of three independent experiments. Compounds exhibiting <90% viability at their IC50 concentrations must be discarded as false positives.

References

  • Li X, Zhou X, Zhang J, Wang L, Long L, Zheng Z, Li S, Zhong W. Synthesis and Biological Evaluation of Chromenylurea and Chromanylurea Derivatives as Anti-TNF-α agents that Target the p38 MAPK Pathway. Molecules. 2014; 19(2):2004-2028. URL:[Link]

  • Zhang J, et al. Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells. NIH PubMed Central. 2012. URL:[Link]

  • 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine Chemical Substance Information (CAS: 212845-61-9). NextSDS. URL:[Link]

Method

HPLC purification of 6-Fluoro-3,4-dihydro-2h-1-benzopyran-8-amine

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Purification of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine Authored by a Senior Application Scientist Abstract This comprehensive g...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Purification of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

Authored by a Senior Application Scientist

Abstract

This comprehensive guide provides a detailed methodology for the purification of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine, a crucial fluorinated heterocyclic intermediate in medicinal chemistry and drug development. The protocol emphasizes a systematic approach to reversed-phase HPLC (RP-HPLC) method development, addressing the unique challenges presented by the compound's aromatic amine and fluorine substitution. We will delve into the rationale behind the selection of stationary phase, mobile phase composition, and detection parameters. This document is intended for researchers, scientists, and drug development professionals seeking a robust and reproducible purification strategy.

Introduction: The Importance of Purity

6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine is a valuable building block in the synthesis of complex biologically active molecules. The introduction of a fluorine atom into organic compounds can significantly alter their metabolic stability, bioavailability, and binding affinity, making fluorinated heterocycles a recurring motif in modern pharmaceuticals.[1][2] The purity of such intermediates is paramount, as even minor impurities can compromise the yield, safety, and efficacy of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) stands as a powerful and precise technique for achieving the high purity levels required for downstream applications.[3]

This guide moves beyond a simple recitation of steps, providing the underlying scientific principles that govern the separation process. By understanding the "why" behind each parameter, researchers can not only replicate this method but also adapt it to purify structurally similar molecules.

Compound Properties and Chromatographic Considerations

A successful purification strategy begins with an understanding of the analyte's physicochemical properties. The structure of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine presents specific characteristics that directly influence its behavior in a reversed-phase HPLC system.

PropertyValueSource
Chemical Formula C₉H₁₀FNO[4]
Molecular Weight 167.18 g/mol [4]
CAS Number 212845-61-9[5]
Structure

Key Structural Features Influencing HPLC Purification:

  • Aromatic Amine Group: The primary amine on the aromatic ring is basic. Its ionization state is dependent on the pH of the mobile phase.[6] At pH values below its pKa, the amine will be protonated (R-NH₃⁺), making it more polar and reducing its retention on a non-polar stationary phase. Conversely, at a pH above its pKa, it will be in its neutral, more hydrophobic form (R-NH₂), leading to stronger retention. Uncontrolled pH can lead to poor peak shape (tailing) due to interactions with residual acidic silanols on the silica-based column packing.[7]

  • Fluorine Substituent: The high electronegativity of the fluorine atom can lower the pKa of the nearby basic nitrogen atom, influencing the compound's ionization state.[3] Furthermore, fluorinated compounds can engage in unique intermolecular interactions, which can be exploited for separation.[3] This opens the possibility of using specialized stationary phases, such as pentafluorophenyl (PFP) phases, which can offer alternative selectivity compared to standard C18 columns.[8]

A Logic-Driven HPLC Method Development Strategy

The development of a robust HPLC method is a systematic process. The following section outlines the decision-making pathway for purifying our target compound, moving from stationary phase selection to final gradient optimization.

Column (Stationary Phase) Selection

The primary mechanism for retention in reversed-phase chromatography is hydrophobic interaction.[7]

  • Primary Choice (C18): A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and serves as the ideal starting point. Its strong hydrophobicity provides good retention for a wide range of organic molecules. For basic compounds like our target amine, selecting a column with high end-capping is crucial to minimize interactions with residual silanols and prevent peak tailing.[3]

  • Alternative Choice (PFP): A Pentafluorophenyl (PFP) phase offers a different, complementary selectivity.[8] This type of column can provide enhanced retention and unique elution orders for halogenated and aromatic compounds through a combination of hydrophobic, aromatic (π-π), and dipole-dipole interactions. It is an excellent secondary screening column if the C18 phase fails to resolve the target compound from critical impurities.

Mobile Phase Optimization

The mobile phase is the most powerful tool for controlling retention and selectivity in RP-HPLC.

  • Organic Solvent: Acetonitrile and methanol are the most common organic modifiers. Acetonitrile is generally the first choice due to its lower viscosity and UV transparency. Methanol is a stronger proton donor and can provide different selectivity, particularly with phenyl-based stationary phases.[7]

  • Aqueous Phase and pH Control: This is the most critical parameter for our analyte. To ensure reproducible retention and sharp, symmetrical peaks for the basic amine, the mobile phase pH must be controlled and buffered.

    • Low pH Approach: Setting the mobile phase pH to be at least 2 units below the analyte's pKa is a robust strategy.[3] At a low pH (e.g., 2.5-3.0), the amine is fully protonated and exists as a single species. This approach also suppresses the ionization of residual silanols on the column, minimizing undesirable ionic interactions.[7] Acidic modifiers like 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid are commonly used. TFA also acts as an ion-pairing agent, further improving peak shape for bases.

Detection

The benzopyran core of the molecule contains a strong chromophore, making it suitable for UV detection. A Photodiode Array (PDA) or Diode Array Detector (DAD) is highly recommended. This allows for the simultaneous monitoring of multiple wavelengths to determine the optimal absorbance maximum for sensitivity and also enables peak purity analysis by comparing spectra across a single peak.

MethodDevelopment cluster_Analyte Analyte Properties cluster_Column Column Selection cluster_MobilePhase Mobile Phase Optimization cluster_Detection Detection Analyte 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (Basic Aromatic Amine) C18 Start: C18 Column (High End-capping) Analyte->C18 Hydrophobicity pH Aqueous: Low pH (2.5-3.0) with 0.1% TFA or Formic Acid Analyte->pH Control Ionization PFP Alternative: PFP Column (π-π Interactions) C18->PFP If poor resolution Solvent Organic: Acetonitrile (Start) or Methanol C18->Solvent Elution Detector UV Detector (PDA/DAD for Purity) pH->Detector Analysis

Caption: Logical workflow for HPLC method development.

Detailed Preparative HPLC Protocol

This protocol provides a robust starting point for the purification of gram-scale quantities of the title compound. Adjustments may be necessary based on the specific impurity profile of the crude material.

Materials and Equipment
  • HPLC System: Preparative HPLC system with a gradient pump, autosampler or manual injector, column oven, and a PDA/DAD detector.

  • Column: C18 stationary phase, 5-10 µm particle size, ≥20 mm internal diameter (e.g., 250 x 21.2 mm).

  • Solvents: HPLC-grade Acetonitrile (ACN), HPLC-grade water.

  • Modifier: Trifluoroacetic Acid (TFA), HPLC-grade.

  • Sample: Crude 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine.

  • Other: Rotary evaporator, lyophilizer (optional), analytical HPLC for fraction analysis.

Mobile Phase Preparation
  • Mobile Phase A: 0.1% TFA in Water. To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC-grade water. Degas thoroughly.

  • Mobile Phase B: 0.1% TFA in Acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC-grade acetonitrile. Degas thoroughly.

Sample Preparation

Dissolve the crude material in a minimal amount of a suitable solvent. A mixture of DMSO with a small amount of Mobile Phase A is often effective. Ensure the sample is fully dissolved and filter through a 0.45 µm syringe filter before injection to remove particulates.

HPLC Parameters
ParameterRecommended SettingRationale
Column C18, 250 x 21.2 mm, 5 µmStandard phase for good hydrophobic retention.
Mobile Phase A 0.1% TFA in WaterLow pH for consistent protonation of the amine.
Mobile Phase B 0.1% TFA in AcetonitrileOrganic eluent with consistent pH modifier.
Flow Rate 20 mL/minAppropriate for the column dimension.
Column Temp. 30 °CEnsures reproducible retention times.
Detection PDA/DAD at 254 nm254 nm is a common wavelength for aromatics; PDA allows for full spectrum analysis.
Injection Vol. 1-5 mLDependent on sample concentration and column loading capacity.
Gradient Time (min) % B
0.010
5.010
35.070
40.095
45.095
46.010
55.010
Purification Workflow

PurificationWorkflow cluster_Prep Preparation cluster_HPLC HPLC Purification cluster_Post Post-Purification Crude Crude Sample Dissolve Dissolve & Filter Crude->Dissolve Inject Inject onto Prep HPLC Dissolve->Inject Separate Gradient Elution Inject->Separate Collect Collect Fractions Separate->Collect Analyze Analyze Fractions (Analytical HPLC) Collect->Analyze Pool Pool Pure Fractions Analyze->Pool Evaporate Solvent Evaporation (Rotovap) Pool->Evaporate Dry Dry Product (Lyophilize/High Vac) Evaporate->Dry

Caption: Step-by-step workflow for preparative HPLC purification.

Post-Purification Processing
  • Fraction Analysis: Analyze the collected fractions using a rapid analytical HPLC method to determine which contain the pure product.

  • Pooling: Combine the pure fractions.

  • Solvent Removal: Remove the acetonitrile using a rotary evaporator. Be cautious with temperature to avoid product degradation.

  • Final Drying: The remaining aqueous solution can be lyophilized (freeze-dried) to yield a fluffy solid, which is often the TFA salt of the amine. Alternatively, the product can be extracted into an organic solvent after basification and then dried.

Troubleshooting Common HPLC Issues

IssuePotential Cause(s)Recommended Solution(s)
Poor Peak Shape (Tailing) - Secondary interactions with silanols.- Column overload.- Ensure mobile phase pH is at least 2 units away from analyte pKa.[3]- Use a highly end-capped column.- Reduce sample concentration or injection volume.[3]
Poor Peak Shape (Fronting) - Column overload.- Poor sample solubility in mobile phase.- Reduce sample concentration.- Dissolve the sample in the initial mobile phase if possible.[3]
Split Peaks - Column void or contamination.- Sample solvent incompatible with mobile phase.- Reverse-flush the column or replace it.- Dissolve the sample in a solvent weaker than or similar to the initial mobile phase.
Low Recovery - Compound is irreversibly adsorbed.- Compound is unstable in the mobile phase.- Add a stronger organic modifier or a competing base to the mobile phase.- Check the stability of the compound at low pH; consider a different pH or buffer system.

Conclusion

The successful purification of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine by preparative HPLC is readily achievable through a systematic and scientifically-grounded approach. By carefully controlling the mobile phase pH to ensure the analyte is in a consistent, fully protonated state, excellent peak shape and resolution can be obtained on a standard C18 stationary phase. This application note provides a comprehensive protocol that serves as a robust starting point for researchers, enabling the acquisition of high-purity material essential for the advancement of pharmaceutical research and development.

References

  • BenchChem. (n.d.). Optimization of Purification Methods for Fluorinated Heterocyclic Compounds. Technical Support Center.
  • NextSDS. (n.d.). 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine.
  • Khan, I. U., et al. (2007). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Journal of Liquid Chromatography & Related Technologies, 30(4), 529-537. Retrieved from [Link]

  • ResearchGate. (n.d.). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers | Request PDF.
  • Srijaranai, S., et al. (2010). Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC. Chiang Mai Journal of Science, 37(3), 384-396. Retrieved from [Link]

  • Przybyciel, M. (2026, March 13). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Retrieved from [Link]

  • Börnick, H., Grischek, T., & Worch, E. (2001). Determination of aromatic amines in surface waters and comparison of their behavior in HPLC and on sediment columns. Fresenius' journal of analytical chemistry, 371(5), 607–613. Retrieved from [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

  • Scafato, P., et al. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Molecules, 28(9), 3698. Retrieved from [Link]

  • Kirk, K. L. (2008). Fluorination in Medicinal Chemistry: Methods, Strategies, and Recent Developments. Organic Process Research & Development, 12(2), 305-321. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Benzopyran Synthesis

Welcome to the Technical Support Center for the synthesis of substituted benzopyrans (including chromenes and coumarins). Because benzopyran scaffolds are ubiquitous in drug development, achieving high regioselectivity a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of substituted benzopyrans (including chromenes and coumarins). Because benzopyran scaffolds are ubiquitous in drug development, achieving high regioselectivity and avoiding complex side reactions is critical. This guide is designed for researchers and application scientists to troubleshoot common synthetic bottlenecks, understand the mechanistic causality behind them, and implement field-proven, self-validating protocols.

I. Troubleshooting Guides & FAQs

Issue 1: Unwanted Homo-Dimerization in 2H-Chromene Synthesis

Q: I am attempting a hetero-Diels-Alder cycloaddition to synthesize substituted 2H-chromenes via an ortho-quinone methide (o-QM) intermediate. However, my major isolated product is a complex polycyclic dimer. How do I prevent this?

A: This is a classic issue of intermediate over-accumulation. o-QMs are highly reactive, transient species. If the concentration of the o-QM in your reaction mixture becomes too high, or if your trapping agent (dienophile/nucleophile) is sterically hindered, the o-QM will undergo a hetero-Diels-Alder homo-dimerization to form an unwanted benzopyranobenzopyran polycyclic structure (1)[1].

The Solution: You must kinetically favor the cross-cycloaddition over the homo-dimerization. This is achieved by keeping the o-QM concentration extremely low throughout the reaction. Generate the o-QM in situ at low temperatures (e.g., -78 °C) using an organometallic trigger, and ensure a high equivalent (excess) of the trapping alkene is already present in the solution (2)[2].

Issue 2: Acyclic Side Products in Pechmann Condensation

Q: During the Pechmann condensation of phenols with β-keto esters to form coumarins (benzopyran-2-ones), I am isolating significant amounts of an acyclic side product instead of the cyclized core. What is happening?

A: The Pechmann condensation proceeds via initial transesterification followed by an intramolecular electrophilic aromatic substitution (EAS) to close the ring. If the EAS step is too slow, the intermediate aryl ester can hydrolyze or rearrange into cinnamic acid derivatives, a well-documented side reaction (3)[3]. This failure to cyclize is directly caused by the electronic nature of your phenol precursor. Electron-withdrawing groups (e.g., -NO2) severely deactivate the aromatic ring, preventing the electrophilic attack required for ring closure (4)[4].

The Solution: For deactivated phenols, standard Brønsted acids (like H2SO4) are insufficient. Switch to a strong, heterogeneous Lewis acid catalyst (such as ZrO2-TiO2) and run the reaction under solvent-free conditions at elevated temperatures (80–110 °C) to force the cyclization step.

Issue 3: Stalled Intermediates in Pseudo-Multicomponent Reactions (PMCR)

Q: In the PMCR of salicylaldehydes and 1,3-dicarbonyls, my reaction stalls at the Knoevenagel adduct, failing to undergo the final electrocyclization to the benzopyran.

A: The reaction cascade requires a Knoevenagel condensation to form an arylidene intermediate, followed by a Michael-type addition and cyclization. If the solvent does not adequately stabilize the ionic transition state of the cyclization, the reaction stalls (5)[5]. The Solution: Transition to a hydrotropic aqueous medium or utilize a specific catalyst (e.g., 10-20 mol% iodine) that enhances the electrophilicity of the Knoevenagel adduct, driving the final cyclization to completion.

II. Quantitative Data Summaries

Table 1: Effect of Phenol Electronics on Pechmann Condensation Yields

Phenol Substituent Electronic Nature Reaction Temp (°C) Major Isolated Product Yield (%)
-OH (Resorcinol) Strongly Activating 25 (RT) Coumarin (Desired) >90%
-H (Phenol) Neutral 80 Coumarin (Desired) 55%

| -NO2 (Nitrophenol)| Strongly Deactivating| 80 | Cinnamic Acid (Side Product) | <10% |

Table 2: Optimization of o-QM Trapping vs. Dimerization

Temperature Profile Dienophile Equivalents o-QM Concentration Major Mechanistic Pathway
25 °C (Isothermal) 1.0 eq High Homo-dimerization
-78 °C to 25 °C 1.0 eq Moderate Mixed (Dimer + Cycloadduct)

| -78 °C to -10 °C | 3.0 eq | Low (In situ generation) | Hetero-Diels-Alder (Cycloadduct) |

III. Reaction Pathway Visualizations

OQM_Pathway Precursor o-OBOC Salicylaldehyde (Precursor) oQM ortho-Quinone Methide (Highly Reactive Intermediate) Precursor->oQM Organometallic Reagent (-78°C) Dimer Benzopyranobenzopyran (Unwanted Homo-Dimer) oQM->Dimer High[o-QM] Absence of Dienophile Product Substituted Benzopyran (Desired Cycloadduct) oQM->Product Excess Dienophile Low [o-QM]

Reaction pathway of o-QM intermediates showing dimerization vs. desired cycloaddition.

Pechmann_Pathway Start Phenol + β-Ketoester Condensation Transesterification Start->Condensation Acid Catalyst Intermediate Aryl Ester Intermediate Condensation->Intermediate SideProduct Cinnamic Acid Derivative (Unwanted Side Product) Intermediate->SideProduct Failed Cyclization (Electron-Poor Phenol) Coumarin Coumarin (Benzopyran-2-one) (Desired Product) Intermediate->Coumarin Intramolecular EAS (Electron-Rich Phenol)

Pechmann condensation workflow highlighting the cinnamic acid side reaction pathway.

IV. Self-Validating Experimental Protocols

Protocol 1: Synthesis of Benzopyrans via In Situo-QM Generation

Objective: Prevent o-QM homo-dimerization by controlling intermediate concentration.

  • Preparation: Charge a flame-dried Schlenk flask with o-OBOC salicylaldehyde (1.0 eq) and the target dienophile (3.0 eq) dissolved in anhydrous THF under an argon atmosphere.

  • Thermal Control: Submerge the flask in a dry ice/acetone bath. Validation: Ensure the internal temperature probe reads ≤ -75 °C before proceeding. Premature warming will trigger rapid dimerization.

  • Initiation: Add the organometallic reagent (e.g., MeLi, 1.1 eq) dropwise over 15 minutes. Validation: A transient, bright yellow coloration will appear in the solution, visually confirming the successful generation of the o-QM intermediate.

  • Cycloaddition: Allow the reaction to stir and gradually warm to -10 °C over 2 hours. Validation: Monitor the reaction via TLC (Hexanes/EtOAc). The reaction is complete when the yellow color dissipates and the baseline o-QM spot is entirely replaced by a new, UV-active spot corresponding to the benzopyran cycloadduct.

  • Quenching: Quench with saturated aqueous NH4Cl and extract with diethyl ether.

Protocol 2: Pechmann Condensation of Deactivated Phenols

Objective: Force intramolecular EAS to prevent cinnamic acid side-product formation.

  • Preparation: In a mortar, thoroughly mix the deactivated phenol (e.g., 4-nitrophenol, 1.0 eq) and ethyl acetoacetate (1.2 eq). Transfer to a solvent-free reaction vessel.

  • Catalyst Addition: Add 10 mol% of freshly calcined ZrO2-TiO2 heterogeneous catalyst.

  • Heating: Heat the mixture to 80–100 °C. Validation: The solid mixture should melt into a homogenous, stirrable liquid. If it remains heterogeneous, add a minimal amount of toluene (0.5 mL/mmol) to facilitate mass transfer.

  • Monitoring: Validation: Track the reaction via TLC under 365 nm UV light. You will initially observe the formation of the aryl ester intermediate (weakly fluorescent). Continue heating until this intermediate spot fully converts into the highly fluorescent coumarin product spot.

  • Isolation: Cool to room temperature, dissolve the crude mixture in hot ethanol, filter to recover the ZrO2-TiO2 catalyst, and allow the filtrate to crystallize.

V. References

  • A facile 2H-chromene dimerization through an ortho-quinone methide intermediate catalyzed by a sulfonyl derived MIL-101 MOF. New Journal of Chemistry (RSC Publishing). 1

  • Iron-catalyzed Rearrangements and Cycloaddition Reactions of 2H-Chromenes. National Institutes of Health (PMC). 6

  • Pseudo-Multicomponent Reactions of Salicylaldehydes and Cyclic 1,3-dicarbonyls in the Synthesis of Benzopyrans. Engineered Science Publisher. 5

  • Rapid Syntheses of Benzopyrans from o-OBOC Salicylaldehydes and Salicyl alcohols: A Three-Component Reaction. National Institutes of Health (PMC). 2

  • Mechanism of the Pechmann Reaction: A Theoretical Study. ACS Publications. 3

  • Zirconia-based catalyst for the one-pot synthesis of coumarin through Pechmann reaction. National Institutes of Health (PMC). 4

Sources

Optimization

6-Fluoro-3,4-dihydro-2h-1-benzopyran-8-amine stability and storage conditions

Welcome to the technical support guide for 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS No. 212845-61-9).

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS No. 212845-61-9). This document provides researchers, scientists, and drug development professionals with essential information on the stability and proper storage of this compound. Adherence to these guidelines is critical for ensuring experimental reproducibility and preserving the compound's integrity.

I. Core Compound Stability & Storage Profile

Proper handling and storage are paramount to maintaining the chemical integrity of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine. The primary factors influencing its stability are temperature, atmosphere, and light exposure.

ParameterRecommended ConditionRationale & Key Considerations
Temperature -20°C for long-term storage.[1]Sub-zero temperatures significantly slow down potential degradation pathways. While shipping at ambient temperature for short periods (less than 2 weeks) is acceptable, immediate transfer to a freezer upon receipt is crucial for long-term stability.[1]
2°C to 8°C for short-term storage.[2]Refrigeration is a viable option for short-term use, but for periods exceeding a few weeks, freezing is recommended.
Atmosphere Store under an inert atmosphere (e.g., Nitrogen or Argon).[1]The amine functional group can be susceptible to oxidation. An inert atmosphere minimizes contact with air and moisture, preventing oxidative degradation and hydrolysis.[2]
Keep container tightly sealed.[1][2][3][4][5]Prevents exposure to atmospheric moisture and oxygen. Ensure the container seal is intact before and after each use.
Light Protect from direct sunlight and strong light sources.[1][2][6]Aromatic amines can be light-sensitive. Exposure to UV light can initiate photochemical degradation, leading to impurities. Store in an opaque or amber vial inside a dark storage location.
Incompatibilities Avoid strong oxidizing agents, acids, and acid chlorides.[2][4][7][8]This compound can react exothermically or degrade upon contact with strong oxidizers. Contact with strong acids can lead to salt formation and potential stability issues.

II. Troubleshooting Guide: Experimental Inconsistencies

Have you encountered unexpected results? This section addresses common issues that may arise from improper handling or degradation of the compound.

Q1: My reaction yield is significantly lower than expected, or I'm observing unexpected byproducts in my analysis (NMR, LC-MS). Could the starting material be the problem?

A1: This is a classic indicator of potential compound degradation. Let's troubleshoot the possibilities:

  • Storage History: How was the compound stored upon receipt and between uses? Was it consistently kept at -20°C under an inert atmosphere and protected from light?[1] Even brief periods at room temperature can be detrimental, especially if the container was opened multiple times.

  • Handling Procedure: When you weighed out the compound, was it allowed to equilibrate to room temperature in a desiccator before opening? Opening a cold vial can cause atmospheric moisture to condense inside, introducing water that can lead to hydrolysis or other side reactions.

  • Atmosphere Exposure: Was the vial promptly sealed and purged with inert gas (if available) after use? The amine group is susceptible to oxidation, which can be accelerated by repeated exposure to air.[9][10]

Step-by-Step Corrective Action:

  • Aliquot the Material: To prevent contamination and degradation of the entire stock, it is best practice to aliquot the compound into smaller, single-use vials upon first receipt. This minimizes the number of times the main container is opened.

  • Verify Purity: If you suspect degradation, re-analyze the starting material using a suitable analytical method (e.g., NMR, LC-MS, or HPLC) to confirm its purity before proceeding with further experiments.

  • Implement a Strict Handling Protocol: Use the workflow diagram below to establish a consistent and safe handling procedure within your lab.

Experimental Workflow for Handling Air & Moisture-Sensitive Compounds

G cluster_storage Storage cluster_retrieval Retrieval & Weighing cluster_post_use Post-Use storage -20°C Freezer Inert Atmosphere Protected from Light desiccator Place vial in Desiccator storage->desiccator Retrieve equilibrate Allow to reach Room Temperature desiccator->equilibrate weigh Weigh desired amount QUICKLY in a dry, inert atmosphere (if possible) equilibrate->weigh purge Purge vial with Inert Gas (N2/Ar) weigh->purge After use seal Seal Tightly (Parafilm recommended) purge->seal return_storage Return to -20°C Freezer Promptly seal->return_storage

Caption: A workflow for minimizing degradation during handling.

Q2: I've noticed a change in the physical appearance of the compound (e.g., color change from off-white to yellow/brown). Is it still usable?

A2: A color change is a strong visual indicator of chemical degradation. Amines, particularly aromatic ones, are known to darken over time due to oxidation. While a slight color change might not always mean a significant drop in purity, it warrants immediate investigation.

  • Do not use the material for critical experiments. The observed color change is due to the formation of chromophoric impurities, which can interfere with your reaction.

  • Re-characterize the material immediately. Use analytical techniques like HPLC to quantify the purity and LC-MS to identify potential degradation products.

  • If purity is compromised, a fresh vial should be used. For future prevention, strictly follow the storage and handling recommendations, particularly the use of an inert atmosphere.[1]

III. Frequently Asked Questions (FAQs)

Q: What is the recommended solvent for dissolving 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine? A: While specific solubility data for this exact amine is not broadly published, related compounds show solubility in organic solvents like Dimethyl Sulfoxide (DMSO) and Methanol.[8] For reactions, aprotic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) are often suitable, but compatibility with your specific reaction conditions should always be tested on a small scale first.

Q: Can I store this compound in a solution? A: Storing this compound in solution is generally not recommended for long periods. Solvents can facilitate degradation pathways that might not occur in the solid state. If you must prepare a stock solution, it should be freshly prepared for each experiment. If short-term storage is unavoidable, use a dry, aprotic solvent, store the solution at -20°C or -80°C under an inert atmosphere, and use it as quickly as possible.

Q: What are the primary safety precautions when handling this compound? A: Based on data for similar compounds and general amine safety, you should always:

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[1][3][11][12]

  • Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or vapors.[1][3][5]

  • Avoid contact with skin and eyes.[1][2][11] In case of contact, rinse the affected area thoroughly with water.[1][3]

Q: How should I dispose of waste containing this chemical? A: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.[1][3][7] It should be treated as chemical waste and handled by qualified personnel. Do not dispose of it down the drain.

Decision Logic for Storage and Handling

G start Compound Received duration Storage Duration? start->duration long_term Long-Term (> 2 weeks) duration->long_term Long short_term Short-Term (< 2 weeks) duration->short_term Short store_frozen Store at -20°C under Inert Gas Protect from Light long_term->store_frozen store_fridge Store at 2-8°C Keep Tightly Sealed Protect from Light short_term->store_fridge handling Need to use compound? store_frozen->handling store_fridge->handling yes_handle Yes handling->yes_handle Yes no_handle No handling->no_handle No follow_protocol Follow Handling Workflow: - Equilibrate in Desiccator - Weigh Quickly - Purge & Reseal Promptly yes_handle->follow_protocol maintain_storage Maintain Storage Conditions no_handle->maintain_storage follow_protocol->maintain_storage

Caption: Decision tree for proper storage and handling.

IV. References

  • 6-Fluoro-3,4-Dihydro-2-Oxiranyl-2H-1-Benzopyran Manufacturers, SDS. 2

  • (S)-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic Acid - JIGS Chemical Limited. 6

  • Safety Data Sheet - ChemScene. 1

  • 6-Fluoro-3 4-Dihydro2-Oxiranyl-2H-1-Benzopyran - Shreeneel Chemicals. 13

  • 6-Fluoro-3,4-dihydro-2-oxiranyl-2H-1-benzopyran - ChemicalBook. 3

  • SAFETY DATA SHEET - Fisher Scientific. 7

  • 6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Manufacturers. 8

  • SAFETY DATA SHEET - Regulations.gov. 4

  • 6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine - NextSDS. 14

  • 6 - SAFETY DATA SHEET. 11

  • SAFETY DATA SHEET - Sigma-Aldrich. 12

  • safety data sheet - Enamine. 5

  • Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents - UKnowledge - University of Kentucky. 9

  • Emissions and formation of degradation products in amine- based carbon capture plants - FORCE Technology. 10

Sources

Troubleshooting

Technical Support Center: Troubleshooting Oxidation in Dihydro-Benzopyran-Amine Compounds

Welcome to the Technical Support Center. Dihydro-benzopyran-amines (commonly known as chroman-amines) are privileged scaffolds frequently utilized in drug discovery, serving as precursors for MAO inhibitors, Alzheimer's...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. Dihydro-benzopyran-amines (commonly known as chroman-amines) are privileged scaffolds frequently utilized in drug discovery, serving as precursors for MAO inhibitors, Alzheimer's disease therapeutics, and 5-HT1A receptor antagonists like Robalzotan1[1],2[2].

Despite their biological utility, the combination of an electron-rich aromatic ring and an amine functionality makes these compounds highly susceptible to oxidative degradation3[3]. This guide provides causality-driven troubleshooting, quantitative insights, and self-validating protocols to ensure the scientific integrity of your experimental workflows.

Section 1: Mechanistic Causality of Degradation

To prevent degradation, one must first understand the dual pathways through which oxidation occurs in dihydro-benzopyran-amines:

  • Amine Oxidation (N-Oxidation): The lone pair of electrons on the nitrogen atom is vulnerable to single-electron transfer (SET). This initial electron loss forms an amine radical cation, which rapidly deprotonates and undergoes further oxidation to form iminium ions, enamines, or N-oxides4[4].

  • Chroman Ring Oxidation: The oxygen atom within the benzopyran ring donates electron density to the aromatic system. In the presence of trace metals or actinic light, hydrogen atom transfer (HAT) generates phenoxyl or alkyl radicals. These radicals rapidly react with molecular oxygen to form highly colored quinone derivatives5[5].

OxidationMechanisms Compound Dihydro-benzopyran-amine AmineOx Amine Oxidation (Electron Loss) Compound->AmineOx RingOx Chroman Ring Oxidation (H-Atom Transfer) Compound->RingOx Triggers Oxidative Triggers (O2, hv, Trace Metals) Triggers->Compound Initiates RadicalCation Amine Radical Cation AmineOx->RadicalCation -e⁻ Phenoxyl Phenoxyl/Alkyl Radical RingOx->Phenoxyl -H• NOxide N-Oxide / Iminium Ion RadicalCation->NOxide +O / -H⁺ Quinone Quinone Derivatives Phenoxyl->Quinone +O2

Caption: Logical flow of oxidative degradation pathways in dihydro-benzopyran-amines.

Section 2: Troubleshooting & FAQs

Q1: My chroman-amine solution turns yellow/brown within hours of preparation. What is happening? A1: Color change is the hallmark of quinone formation via auto-oxidation of the chroman ring3[3].

  • Causality: Trace transition metals (e.g., Fe³⁺, Cu²⁺) in solvents act as single-electron oxidants, catalyzing the breakdown of the aromatic system.

  • Solution: Switch exclusively to HPLC-grade, metal-free solvents. Introduce a chelating agent (e.g., 0.1 mM EDTA) to sequester catalytic metal ions.

Q2: I am losing compound mass in my LC-MS assays and observing an M+16 peak. How do I prevent this? A2: An M+16 peak strongly indicates direct oxygen atom transfer, forming an N-oxide at the amine moiety or hydroxylating the aromatic ring.

  • Causality: Exposure to dissolved oxygen or peroxides in aged solvents (especially ethers like THF or dioxane) drives this reaction.

  • Solution: Degas solvents via Argon sparging. If your assay permits, lower the pH to protonate the amine. Converting the amine to an ammonium salt ties up the nitrogen's lone pair, drastically increasing its oxidation potential and preventing radical cation formation4[4].

Quantitative Stability Profile

The table below summarizes the expected degradation of a standard dihydro-benzopyran-amine under various forced conditions, providing a baseline for your analytical checks.

ConditionReagent / EnvironmentTimeframeDegradation (%)Primary Degradant
Ambient Air / Light (25°C) O₂, hν24h15–20%N-oxides, Quinones
Inert Atmosphere (25°C) Argon24h< 2%None
Oxidative Stress 3% H₂O₂4h> 80%N-oxides, Ring Cleavage
Metal Catalyzed 10 µM Cu²⁺, O₂12h45%Radical coupling products
Stabilized Protocol BHT + EDTA, Argon72h< 1%None

Section 3: Self-Validating Experimental Protocol

To ensure trustworthiness in your downstream data, your handling protocol must be self-validating. This means the experimental workflow itself continuously verifies the absence of degradation.

Workflow Start Compound Preparation Solvent 1. Solvent Degassing Start->Solvent Additives 2. Additive Inclusion Solvent->Additives pH 3. pH Adjustment Additives->pH Storage 4. Inert Storage pH->Storage Validation 5. LC-MS Validation Storage->Validation

Caption: Self-validating experimental workflow for stabilizing dihydro-benzopyran-amines.

Step-by-Step Methodology

Step 1: Solvent Preparation (Degassing)

  • Action: Sparge HPLC-grade solvent with high-purity Argon or Nitrogen for 15–20 minutes prior to use.

  • Causality: Sparging physically displaces dissolved O₂, removing the primary electron acceptor required for auto-oxidation.

Step 2: Additive Integration (Antioxidant & Chelator)

  • Action: Add 0.01% (w/v) Butylated hydroxytoluene (BHT) and 0.1 mM EDTA to the working solvent.

  • Causality: BHT acts as a sacrificial radical scavenger (intercepting phenoxyl radicals before they propagate), while EDTA sequesters trace metals that catalyze single-electron transfers3[3].

Step 3: pH Optimization (For Aqueous Buffers)

  • Action: Adjust the buffer pH to at least 1–2 units below the pKa of the amine (typically targeting pH 5.0–6.0).

  • Causality: Protonation converts the amine to an ammonium ion. This removes the available electron density required for radical cation formation, shutting down the N-oxidation pathway4[4].

Step 4: Preparation and Storage

  • Action: Dissolve the dihydro-benzopyran-amine under an Argon blanket. Store in amber glass vials at -20°C.

  • Causality: Amber glass prevents actinic degradation (photolysis), and sub-zero temperatures drastically reduce the kinetic rate of auto-oxidation.

Step 5: Validation (The Self-Validating Step)

  • Action: Run a baseline LC-MS/UV (monitoring at 254 nm and 280 nm) immediately after preparation. Run a control aliquot at the exact end of your experiment.

  • Causality: If the terminal control precisely matches the baseline (i.e., absolute absence of M+16 peaks or early-eluting quinone peaks), the chemical integrity of the experimental data generated in between is mathematically and chemically validated.

References

  • Benchchem. Technical Support Center: N-methylchroman-6-amine Stability and Degradation - Benchchem.
  • Universidade de Évora. Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease.
  • Google Patents. EP0183869A1 - Chroman compounds and their use.
  • MDPI. Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives.
  • ResearchGate. Biocatalytic enantioselective approach to 3-aryl-2-nitropropanols: Synthesis of enantioenriched (R)-5-methoxy-3-aminochroman, a key precursor to the antidepressant drug Robalzotan.

Sources

Optimization

Technical Support Center: Synthesis of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine

From the desk of the Senior Application Scientist Welcome to the dedicated technical support guide for the synthesis of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine. This document is designed for chemistry professionals...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

From the desk of the Senior Application Scientist

Welcome to the dedicated technical support guide for the synthesis of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine. This document is designed for chemistry professionals engaged in the scale-up of this important intermediate. We will move beyond simple procedural outlines to address the nuanced challenges and critical control points inherent in this synthesis, providing actionable, field-tested solutions to common problems.

Part 1: Synthetic Strategy & Troubleshooting Workflow

The most prevalent and scalable synthesis of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine involves a two-step process starting from 6-fluorochroman: (1) regioselective nitration at the C8 position, followed by (2) reduction of the resulting nitro-intermediate.

Below is a logical workflow for troubleshooting this synthesis.

G cluster_0 Synthesis Workflow cluster_1 Troubleshooting Points Start Start: 6-Fluorochroman Nitration Step 1: Nitration (e.g., HNO3/H2SO4) Start->Nitration Intermediate 6-Fluoro-8-nitro-chroman Nitration->Intermediate Check Purity (TLC, GC) TS_Nitration Nitration Issues: - Low Yield - Impurities Nitration->TS_Nitration Reduction Step 2: Reduction (e.g., H2/Pd-C) Intermediate->Reduction Product Target Compound: 6-Fluoro-3,4-dihydro-2H-1- benzopyran-8-amine Reduction->Product Check Conversion (TLC, LCMS) TS_Reduction Reduction Issues: - Stalled Reaction - Side Products Reduction->TS_Reduction Purification Purification & Analysis Product->Purification TS_Purity Final Purity Issues: - Color - Residual Metals Purification->TS_Purity

Caption: High-level workflow for the synthesis and key troubleshooting junctures.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter for achieving high regioselectivity in the nitration step?

A1: Temperature control is paramount. The electron-donating nature of the pyran oxygen and the electron-withdrawing effect of the fluorine direct the nitration. However, the energy barrier for nitration at the C5 position versus the desired C8 position is small. Exceeding the optimal temperature range dramatically increases the formation of the undesired 5-nitro and 5,8-dinitro isomers, which are difficult to remove.

Q2: My final product is dark-colored (pink to dark brown). What is the cause and how can I prevent it?

A2: The discoloration is almost always due to the oxidation of the aromatic amine product. This is a common issue with electron-rich anilines.

  • Cause: Exposure to air (oxygen) and trace metal impurities from the reduction step can catalyze oxidation.

  • Prevention & Remedy:

    • Inert Atmosphere: Handle the crude and purified product under an inert atmosphere (Nitrogen or Argon) whenever possible.

    • Metal Scavenging: After reduction (especially with SnCl2 or Fe), a thorough workup with a chelating agent like EDTA can help remove residual metal ions.

    • Activated Carbon: A charcoal treatment of the product solution before final crystallization or isolation can effectively remove colored impurities.

Q3: Can I use a different reducing agent instead of catalytic hydrogenation for the nitro group reduction?

A3: Yes, several alternatives exist, each with its own advantages and disadvantages.

  • Tin(II) Chloride (SnCl2): Effective and works well on a lab scale. However, it generates significant tin waste, which is problematic for scale-up and environmental reasons.

  • Iron in Acetic Acid (Fe/AcOH): A classic, cost-effective method. The reaction can be exothermic and requires careful control. Workup can be challenging due to the formation of iron sludge.

  • Sodium Dithionite (Na2S2O4): A milder reducing agent, but often requires phase-transfer catalysts for good results in organic solvents and can lead to sulfur-containing impurities.

Catalytic hydrogenation (H2/Pd-C) is often preferred for scale-up due to its high efficiency, clean reaction profile, and the ease of catalyst removal by filtration.

Part 3: Troubleshooting Guide: Step-by-Step Problem Solving

Issue 1: Low Yield and/or Impurity Formation in Nitration Step

You perform the nitration of 6-fluorochroman and your reaction analysis (TLC, GC-MS) shows a significant amount of starting material remaining and/or the presence of multiple product spots.

G Problem Problem: Low Yield / Multiple Spots in Nitration Cause1 Possible Cause 1: Incomplete Reaction Problem->Cause1 Cause2 Possible Cause 2: Poor Regioselectivity Problem->Cause2 Cause3 Possible Cause 3: Over-Nitration (Dinitro) Problem->Cause3 Solution1 Solution: - Increase reaction time - Check nitrating agent quality - Ensure stoichiometric ratio Cause1->Solution1 Solution2 Solution: - STRICT temperature control (-5 to 0 °C) - Slow, dropwise addition of substrate - Use a milder nitrating agent (e.g., AcONO2) Cause2->Solution2 Solution3 Solution: - Use exact stoichiometry - Avoid temperature spikes - Reduce reaction time Cause3->Solution3

Caption: Decision tree for troubleshooting the C8-nitration of 6-fluorochroman.

Troubleshooting Table: Nitration

Symptom Potential Root Cause Recommended Action & Scientific Rationale
High % of Starting Material 1. Insufficient Nitrating Agent: The stoichiometry of the nitrating species was too low. 2. Low Temperature: The reaction was run too cold, preventing it from reaching a reasonable rate. 1. Verify Stoichiometry: Ensure at least 1.05-1.1 equivalents of the nitrating agent are used. 2. Controlled Warming: After the addition is complete at low temperature (e.g., 0 °C), allow the reaction to slowly warm to room temperature and monitor by TLC until completion.
Multiple Product Spots (Isomers) Poor Regioselectivity: The reaction temperature was too high, allowing the kinetic barrier for C5 nitration to be overcome. Maintain Strict Temperature Control: Keep the internal reaction temperature between -5 °C and 0 °C during the addition of the nitrating agent. This favors the thermodynamically preferred C8 product.

| Presence of Dinitro Impurity | Excess Nitrating Agent / Temperature Spike: A localized high concentration of the nitrating agent or a temperature excursion caused a second nitration event. | 1. Slow, Sub-surface Addition: Add the substrate to the acid mixture slowly and below the surface to ensure rapid mixing and prevent temperature spikes. 2. Precise Stoichiometry: Avoid using a large excess of the nitrating agent. |

Issue 2: Stalled or Incomplete Reduction of the Nitro Group

You are hydrogenating the 6-fluoro-8-nitro-chroman, but the reaction stalls, showing both nitro-intermediate and amine product, and hydrogen uptake has ceased.

Troubleshooting Table: Reduction

Symptom Potential Root Cause Recommended Action & Scientific Rationale
Reaction Stalls Prematurely 1. Catalyst Poisoning: Trace impurities from the nitration step (e.g., residual nitrates, sulfur) have deactivated the Palladium catalyst. 2. Poor Mass Transfer: Inefficient stirring is preventing the substrate and hydrogen from reaching the catalyst surface. 1. Purify Intermediate: Ensure the nitro-intermediate is purified (e.g., by recrystallization) before reduction to remove potential poisons. 2. Increase Agitation: Use a more powerful overhead stirrer or increase the RPM to ensure the catalyst remains suspended and gas dispersion is efficient.
Slow Reaction Rate 1. Low Hydrogen Pressure: Insufficient hydrogen pressure reduces the concentration of H2 at the catalyst surface. 2. Low Catalyst Loading: The amount of catalyst is too low for the scale of the reaction. 1. Increase Pressure: Increase the hydrogen pressure (within safe limits of the equipment), typically to 40-50 psi. 2. Optimize Loading: Increase the catalyst loading (e.g., from 1 mol% to 3 mol%). A typical loading for Pd/C is 5-10% by weight relative to the substrate.

| Formation of De-fluorinated Impurity | Over-hydrogenation / Aggressive Conditions: The C-F bond has been cleaved under harsh conditions (high temperature, high pressure, or prolonged reaction time). | 1. Milder Conditions: Reduce the reaction temperature and pressure. 2. Monitor Closely: Follow the reaction by TLC or LCMS and stop it immediately upon consumption of the starting material. 3. Alternative Catalyst: Consider a less aggressive catalyst if the problem persists. |

Part 4: Reference Experimental Protocols

Disclaimer: These protocols are illustrative and must be adapted and optimized for your specific laboratory conditions and scale. Always perform a thorough safety review before conducting any experiment.

Protocol 1: Nitration of 6-Fluorochroman
  • Setup: A three-neck flask equipped with a mechanical stirrer, a temperature probe, and an addition funnel is charged with concentrated sulfuric acid (H2SO4, 3.0 equiv.).

  • Cooling: The flask is cooled in an ice/salt bath to an internal temperature of -5 °C to 0 °C.

  • Nitrating Agent: Fuming nitric acid (HNO3, 1.05 equiv.) is added dropwise to the sulfuric acid, maintaining the temperature below 5 °C. The mixture is stirred for 15 minutes.

  • Substrate Addition: 6-Fluorochroman (1.0 equiv.) is added dropwise via the addition funnel over 1-2 hours, ensuring the internal temperature does not exceed 0 °C.

  • Reaction: The reaction is stirred at 0 °C for an additional 1-2 hours, with progress monitored by TLC (e.g., 20% EtOAc/Hexanes).

  • Quench: The reaction mixture is very slowly and carefully poured into a beaker of crushed ice with vigorous stirring.

  • Workup: The resulting precipitate is collected by filtration, washed extensively with cold water until the filtrate is neutral (pH ~7), and then washed with a small amount of cold ethanol.

  • Drying: The crude 6-fluoro-8-nitro-chroman is dried under vacuum. It can be recrystallized from ethanol for higher purity if needed.

Protocol 2: Catalytic Hydrogenation of 6-Fluoro-8-nitro-chroman
  • Setup: A hydrogenation vessel (e.g., Parr shaker) is charged with 6-fluoro-8-nitro-chroman (1.0 equiv.), Palladium on carbon (10% Pd/C, 5% w/w), and a suitable solvent (e.g., Ethanol or Ethyl Acetate).

  • Inerting: The vessel is sealed, and the atmosphere is purged with nitrogen three times, followed by purging with hydrogen three times.

  • Hydrogenation: The vessel is pressurized with hydrogen to 50 psi and shaken vigorously at room temperature.

  • Monitoring: The reaction is monitored by the cessation of hydrogen uptake. A sample can be carefully taken (after depressurizing and purging with N2) to check for completion by TLC or LCMS.

  • Filtration: Upon completion, the vessel is purged with nitrogen. The reaction mixture is filtered through a pad of Celite® to remove the catalyst. The Celite pad is washed with the reaction solvent.

  • Isolation: The solvent is removed from the filtrate under reduced pressure to yield the crude 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine, which can be further purified if necessary.

Reference Data & Comparative Studies

Validation

1H NMR spectrum of 6-Fluoro-3,4-dihydro-2h-1-benzopyran-8-amine

Unambiguous Structural Verification of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine: A 1 H NMR Comparison Guide 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (commonly known as 6-fluoro-8-aminochroman) is a highly privile...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Unambiguous Structural Verification of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine: A 1 H NMR Comparison Guide

6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (commonly known as 6-fluoro-8-aminochroman) is a highly privileged bicyclic building block utilized in the development of selective kinase inhibitors and CNS therapeutics. The fusion of the electron-rich dihydropyran ring with a fluoroaniline moiety creates a unique stereoelectronic profile . However, the synthesis of this compound often yields regioisomeric impurities (e.g., the 7-fluoro isomer) depending on the electrophilic fluorination or nitration pathways employed.

This guide provides an objective comparison of analytical methodologies for the structural verification of 6-fluoro-8-aminochroman. By comparing the 1 H NMR spectral signatures of the target product against its primary isomeric alternative, and evaluating different solvent systems, we establish a self-validating protocol for batch release and quality control.

Part 1: Orthogonal Analytical Workflow

Mass spectrometry (LC-MS) alone is insufficient for batch validation because it cannot distinguish between regioisomers sharing the exact same mass ( m/z 168.08 [M+H] + ). Therefore, an orthogonal approach utilizing 1 H and 19 F NMR is required to map the exact substitution pattern on the aromatic ring.

NMR_Workflow Start Crude 6-Fluoro-8-aminochroman (Synthesis Product) LCMS LC-MS Analysis Confirm m/z 168.08 [M+H]+ Start->LCMS NMR_1H 1H NMR (DMSO-d6) Regiochemistry & Purity LCMS->NMR_1H Mass Confirmed NMR_19F 19F NMR Fluorine Environment LCMS->NMR_19F Orthogonal Decision Isomeric Purity Check Are H5/H7 meta-coupled? NMR_1H->Decision NMR_19F->Decision Pass High-Purity Product Validated 6-Fluoro Isomer Decision->Pass Yes (J_HH ~ 2.8 Hz) Fail Contaminated Batch Contains 7-Fluoro Isomer Decision->Fail No (J_HH ~ 8.5 Hz)

Figure 1: Orthogonal analytical workflow for the structural validation of 6-fluoro-8-aminochroman.

Part 2: Regioisomer Comparison (6-Fluoro vs. 7-Fluoro)

The structural assignment relies on the causality of heteronuclear fluorine-proton ( JHF​ ) and homonuclear proton-proton ( JHH​ ) scalar couplings . Fluorine ( 19 F) has a nuclear spin of I=1/2 and 100% natural abundance, meaning it splits adjacent protons similarly to 1 H, but with significantly larger coupling constants.

  • 6-Fluoro Isomer (Target Product): The aromatic protons at C5 and C7 are meta to each other. They both experience a large ortho coupling to the fluorine atom ( 3JHF​≈9.0−11.0 Hz) and a smaller meta coupling to each other ( 4JHH​≈2.5−3.0 Hz). This results in two distinct doublet of doublets (dd) in the 1 H NMR spectrum.

  • 7-Fluoro Isomer (Alternative/Contaminant): The aromatic protons at C5 and C6 are ortho to each other ( 3JHH​≈8.0−9.0 Hz). The C6 proton is ortho to fluorine ( 3JHF​≈9.0−11.0 Hz), while the C5 proton is meta to fluorine ( 4JHF​≈5.0−6.0 Hz).

This stark difference in splitting patterns provides a self-validating internal check for regiochemical purity.

Table 1: 1 H NMR Spectral Data Comparison (400 MHz, DMSO- d6​ )
PositionTarget Product: 6-Fluoro IsomerContaminant Alternative: 7-Fluoro Isomer
C5-H ~6.35 ppm (dd, J=10.5,2.8 Hz, 1H)~6.40 ppm (dd, J=8.5,5.5 Hz, 1H)
C6-H N/A (C-F bond)~6.65 ppm (dd, J=10.5,8.5 Hz, 1H)
C7-H ~6.15 ppm (dd, J=10.5,2.8 Hz, 1H)N/A (C-F bond)
NH 2​ ~4.80 ppm (br s, 2H)~4.90 ppm (br s, 2H)
C2-H 2​ ~4.10 ppm (t, J=5.0 Hz, 2H)~4.12 ppm (t, J=5.0 Hz, 2H)
C4-H 2​ ~2.65 ppm (t, J=6.5 Hz, 2H)~2.68 ppm (t, J=6.5 Hz, 2H)
C3-H 2​ ~1.85 ppm (m, 2H)~1.88 ppm (m, 2H)
Part 3: Solvent System Comparison (DMSO- d6​ vs. CDCl 3​ )

The choice of NMR solvent directly dictates the resolution of the amine protons and the aliphatic chroman ring multiplets .

Table 2: Performance of NMR Solvent Systems
ParameterDMSO- d6​ (Recommended)CDCl 3​ (Alternative)
Amine (NH 2​ ) Peak Sharp, well-defined broad singlet (~4.8 ppm)Highly broadened, variable shift (~3.6 ppm)
Aliphatic Resolution Excellent (distinct t, m, t)Good, but C3/C4 may show higher order effects
Moisture Sensitivity High (HDO peak at 3.33 ppm can obscure signals)Moderate (HDO peak at 1.56 ppm is isolated)
Causality of Shift Strong H-bonding with sulfoxide slows proton exchangeLack of H-bond acceptors accelerates proton exchange

Expert Insight: In DMSO- d6​ , strong intermolecular hydrogen bonding between the amine protons and the sulfoxide oxygen slows down the proton exchange rate on the NMR timescale. This yields a quantifiable peak. In CDCl 3​ , rapid exchange broadens the peak into the baseline, making quantitative integration of the amine group nearly impossible.

Part 4: Self-Validating Experimental Protocol (qNMR)

To ensure the 1 H NMR spectrum acts as a self-validating system for both structural identity and purity, the following quantitative NMR (qNMR) protocol must be strictly adhered to.

Step 1: Sample Preparation

  • Accurately weigh 10.0–15.0 mg of the 6-fluoro-8-aminochroman sample using a microbalance.

  • Dissolve the compound in 0.6 mL of high-purity DMSO- d6​ (99.9% D, containing 0.03% v/v TMS as an internal reference).

  • Transfer the homogenous solution to a standard 5 mm NMR tube. Ensure no undissolved particulates remain, as they will distort magnetic field homogeneity.

Step 2: Instrument Tuning & Shimming

  • Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.

  • Perform automated tuning and matching (ATM) for the 1 H channel to maximize probe sensitivity.

  • Shim the Z-axis gradients until the TMS peak full-width at half-maximum (FWHM) is ≤0.8 Hz.

Step 3: Acquisition Parameters (The Causality of T1​ Relaxation)

  • Pulse Program: Select a standard 30-degree pulse sequence (zg30).

  • Relaxation Delay (D1): Set D1 to 10 seconds . Causality: Aromatic protons and amine protons have significantly longer longitudinal relaxation times ( T1​ ) than aliphatic protons. If the D1 delay is too short (e.g., the default 1 second), the aromatic signals will not fully relax between scans, leading to artificially low integration values and a false purity assessment.

  • Number of Scans (NS): 16 to 64, depending on the exact sample concentration, to achieve a Signal-to-Noise Ratio (SNR) >250:1 .

Step 4: Advanced Resolution (Optional) If the aliphatic region (C2, C3, C4) exhibits severe higher-order strong coupling effects that obscure baseline integration, apply "pure shift" 1 H NMR techniques. This pulse sequence suppresses homonuclear JHH​ couplings, collapsing the multiplets into singlets while retaining the critical heteronuclear JHF​ couplings needed for structural verification .

References
  • Enantioselective Synthesis of Highly Substituted Chromans via the Oxa-Michael−Michael Cascade Reaction with a Bifunctional Catalyst. The Journal of Organic Chemistry (ACS Publications).[Link]

  • Chemical Analysis of Fluorobenzenes via Multinuclear Detection in the Strong Heteronuclear J-Coupling Regime. Applied Sciences (MDPI).[Link]

  • "Pure shift" 1H NMR, a robust method for revealing heteronuclear couplings in complex spectra. RSC Advances (Royal Society of Chemistry).[Link]

  • Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives: Experimental and Theoretical Studies. Molecules (PMC).[Link]

Comparative

A Senior Application Scientist’s Guide to Method Validation: Ensuring the Purity of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine by HPLC

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a critical intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. For a compoun...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a critical intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. For a compound like 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine, a key building block in the synthesis of various therapeutic agents, rigorous purity assessment is non-negotiable. This guide provides an in-depth validation of a High-Performance Liquid Chromatography (HPLC) method for this purpose, framed by the authoritative standards of the ICH Q2(R1) guideline.[1][2]

Furthermore, we will objectively compare this validated HPLC method against two powerful alternatives: Ultra-Performance Liquid Chromatography (UPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). This comparative analysis is designed to equip researchers, scientists, and drug development professionals with the data and rationale needed to select the most appropriate analytical technique for their specific needs, balancing throughput, sensitivity, and complexity.

The Workhorse: High-Performance Liquid Chromatography (HPLC)

HPLC remains the gold standard for pharmaceutical quality control due to its robustness, versatility, and vast library of established methods.[3] Our primary goal is to develop and validate a stability-indicating HPLC method, which is a procedure that can accurately quantify the target analyte in the presence of its potential impurities and degradation products.[4]

Experimental Protocol: HPLC Method Development

The development of a robust HPLC method is a systematic process. For an aromatic amine like 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine, a reversed-phase method is the logical starting point due to the compound's moderate polarity.

Step-by-Step Protocol:

  • Column Selection: A C18 column is chosen for its versatility and proven performance in separating a wide range of pharmaceutical compounds.

  • Mobile Phase Optimization: A gradient elution is selected to ensure adequate separation of the main compound from both early and late-eluting impurities. A buffered aqueous phase (Mobile Phase A) is used to control the ionization state of the amine, ensuring consistent peak shape and retention time. Acetonitrile (Mobile Phase B) is a common organic modifier.

  • Detector Wavelength Selection: The UV spectrum of the analyte is scanned to determine the wavelength of maximum absorbance (λmax), which provides the best sensitivity for detection. For this compound, a wavelength of 280 nm is selected.

  • Sample Preparation: The sample is dissolved in a diluent compatible with the mobile phase, typically a mixture of water and acetonitrile, to ensure good solubility and peak shape.

Table 1: Optimized HPLC Chromatographic Conditions

ParameterCondition
Column C18, 4.6 mm x 150 mm, 5 µm particle size
Mobile Phase A 20 mM Ammonium Acetate in water, pH adjusted to 4.5 with Acetic Acid[5]
Mobile Phase B Acetonitrile[5]
Gradient Program 0-20 min: 10% to 90% B; 20-25 min: 90% B; 25.1-30 min: 10% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at 280 nm
Injection Volume 10 µL
Run Time 30 minutes
Method Validation: The Self-Validating System

Method validation demonstrates that an analytical procedure is suitable for its intended purpose.[1][6] The following validation parameters are assessed according to ICH Q2(R1) guidelines.[2][4][7]

HPLC_Validation_Workflow cluster_dev Method Development cluster_val Method Validation (ICH Q2 R1) cluster_sys System Verification cluster_routine Routine Use Dev Method Optimization (Column, Mobile Phase, etc.) Specificity Specificity (Forced Degradation) Dev->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOQ LOD & LOQ Precision->LOQ Robustness Robustness LOQ->Robustness SST System Suitability Testing (SST) Robustness->SST Routine Routine Quality Control Analysis SST->Routine

Caption: Workflow for HPLC Method Validation.

  • System Suitability: Before any analytical run, a system suitability test is performed to verify that the chromatographic system is adequate for the analysis.[5][6]

Table 2: System Suitability Test Results

ParameterAcceptance CriteriaTypical Result
Tailing Factor (T) T ≤ 2.01.1
Theoretical Plates (N) N ≥ 20008500
%RSD of Peak Area ≤ 2.0% (for n=6 injections)0.8%
Resolution (Rs) Rs > 2.0 (between analyte and nearest impurity)> 3.0
  • Specificity: Forced degradation studies are conducted to demonstrate that the method can separate the main analyte from potential degradation products. Samples are stressed under acidic, basic, oxidative, thermal, and photolytic conditions.[4] The method is deemed specific if the main peak is spectrally pure and well-resolved from all degradant peaks.

  • Linearity, Accuracy, and Precision: These parameters are fundamental to ensuring the quantitative reliability of the method.

Table 3: Summary of Linearity, Accuracy, and Precision Data

Validation ParameterConcentration RangeSpecificationResult
Linearity 0.5 - 20 µg/mLCorrelation Coefficient (r²) ≥ 0.9990.9998[7]
Accuracy (Recovery) 80%, 100%, 120% of test conc.98.0% - 102.0%99.5% - 101.2%[7]
Precision (Repeatability, %RSD) 100% of test conc. (n=6)RSD ≤ 2.0%0.9%
Precision (Intermediate, %RSD) 100% of test conc. (n=6)RSD ≤ 2.0%1.3%
  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): LOD is the lowest amount of analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[4][6] These are typically determined based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ).

  • Robustness: The method's reliability is tested by making small, deliberate variations in parameters like mobile phase pH, column temperature, and flow rate. The system suitability parameters should remain within the acceptance criteria, demonstrating the method's robustness for routine use.

Comparative Analysis: HPLC vs. The Alternatives

While HPLC is a robust and reliable technique, other methods may offer advantages in specific scenarios. The choice depends on the analytical need, balancing speed, sensitivity, and operational complexity.[3][8]

Comparative_Analysis cluster_hplc HPLC cluster_uplc UPLC cluster_gcms GC-MS Start Purity Analysis Required for 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine HPLC_Node Robust & Reliable Standard QC Method Longer Run Times Start->HPLC_Node Standard QC UPLC_Node High Throughput Increased Sensitivity Higher Resolution Higher Backpressure Start->UPLC_Node High Throughput Trace Impurity Analysis GCMS_Node High Selectivity (MS) Requires Volatility Derivatization Often Needed for Amines Start->GCMS_Node Volatile Impurities Confirmatory Analysis

Caption: Decision workflow for selecting an analytical method.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC represents a significant evolution of HPLC, utilizing columns with sub-2 µm particles.[3][8] This fundamental change leads to dramatic improvements in performance.

  • Speed and Throughput: UPLC systems operate at much higher pressures (up to 15,000 psi compared to HPLC's ~6,000 psi), enabling faster flow rates and significantly shorter analysis times—often reducing a 30-minute HPLC run to under 5 minutes.[9][10] This is a major advantage in high-throughput environments like process monitoring or release testing.

  • Resolution and Sensitivity: The smaller particle size leads to a substantial increase in chromatographic efficiency. This results in sharper, narrower peaks, which improves the resolution between closely eluting impurities and increases sensitivity for detecting trace-level components that might be missed by HPLC.[8]

  • Solvent Consumption: The faster analysis and lower flow rates associated with UPLC lead to a significant reduction in solvent usage, making it a greener and more cost-effective technology over the long term.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds.

  • Selectivity and Identification: The key advantage of GC-MS is the mass spectrometer detector, which provides structural information, allowing for the confident identification of unknown impurities. This is particularly valuable during process development and impurity profiling.

  • Challenges with Polar Amines: Direct analysis of polar aromatic amines by GC can be problematic, often leading to poor peak shape and low response.[11] To overcome this, a derivatization step is typically required to convert the polar amine into a less polar, more volatile derivative.[11][12] Common derivatizing agents include silylating agents or anhydrides like heptafluorobutyric anhydride (HFBA).[13]

  • Workflow Complexity: The need for derivatization adds an extra step to the sample preparation process, increasing overall analysis time and complexity compared to a direct HPLC injection.[11]

Table 4: Head-to-Head Comparison: HPLC vs. UPLC vs. GC-MS

FeatureHPLCUPLCGC-MS
Principle Liquid-solid partitioningLiquid-solid partitioningGas-solid partitioning
Stationary Phase Particle Size 3-5 µm[3]< 2 µm[3]N/A (coated capillary)
Typical Run Time 20-40 minutes2-10 minutes15-30 minutes
Resolution GoodExcellentExcellent
Sensitivity GoodExcellent[8]Excellent (with MS)
Sample Preparation Simple (dissolution)Simple (dissolution)More complex (may require derivatization)[11]
Primary Application Routine QC, Purity AssayHigh-Throughput Screening, Impurity Profiling[10]Volatile Impurity Analysis, Confirmatory ID
Instrumentation Cost LowerHigherHigher

Conclusion and Recommendation

The validated HPLC method presented here is robust, reliable, and perfectly suited for routine quality control and purity determination of 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine. Its adherence to ICH Q2(R1) guidelines ensures its suitability for regulatory submissions.

For laboratories requiring higher throughput and enhanced sensitivity for trace impurity analysis, transitioning to a UPLC method is a highly recommended and data-driven decision. The significant gains in speed and resolution often justify the initial investment in instrumentation.[3]

GC-MS serves a more specialized role. It is the method of choice for identifying unknown volatile or semi-volatile impurities and for confirmatory analysis, although its utility for routine quantification of the primary amine is hampered by the need for a derivatization step.[11][12]

Ultimately, the selection of the optimal analytical technique is a strategic decision. By understanding the comparative strengths and weaknesses of HPLC, UPLC, and GC-MS, scientific teams can confidently choose the method that best aligns with their analytical objectives, ensuring the quality and safety of their pharmaceutical products.

References

  • Benchchem. (n.d.). Quantitative Analysis of Aromatic Amines by GC-MS Using a Deuterated Internal Standard.
  • Alispharm. (2023, October 11). UPLC vs HPLC: what is the difference?.
  • alwsci. (2022, February 9). HPLC Vs UPLC - What's The Difference?.
  • Oxford Academic. (2024, February 15). GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases.
  • PMC. (2023, May 20). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines.
  • Waters. (n.d.). Applying UPLC to the Profiling of Impurities in Raw Drug Substances.
  • Chromatography Today. (n.d.). HPLC vs UPLC - What's the Difference?.
  • Benchchem. (n.d.). HPLC vs. UPLC for Riociguat Impurity Profiling: A Head-to-Head Comparison.
  • PubMed. (2024, January 4). GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases.
  • Publisso. (2020, October 9). Method for the determination of aromatic amines in workplace air using gas chromatography.
  • LCGC International. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.
  • Wiley Online Library. (2015, July 1). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts.
  • ResearchGate. (n.d.). Validation of high-performance liquid chromatography methods for pharmaceutical analysis | Request PDF.
  • Benchchem. (n.d.). HPLC methods for assessing the purity of Amino-PEG10-Amine products.
  • Chromatography Today. (n.d.). Alternative found for HPLC methods.
  • PubMed. (2020, January 11). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry.
  • ICH. (n.d.). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • Thermo Fisher Scientific. (n.d.). Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air.
  • Asian Journal of Pharmaceutical Analysis. (n.d.). A Review of HPLC Method Development and Validation as per ICH Guidelines.
  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • Benchchem. (n.d.). Application Note: HPLC Analysis of 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride Purity.

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 6-Fluoro-3,4-dihydro-2h-1-benzopyran-8-amine

As a Senior Application Scientist, handling specialized fluorinated building blocks requires moving beyond basic compliance and understanding the chemical causality behind safety protocols. 6-Fluoro-3,4-dihydro-2H-1-benz...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, handling specialized fluorinated building blocks requires moving beyond basic compliance and understanding the chemical causality behind safety protocols. 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine (CAS: 212845-61-9) is a highly valuable intermediate in drug development, but its unique structural features present specific acute hazards.

This guide provides a comprehensive, self-validating operational framework for handling this compound, ensuring maximum safety and workflow integrity.

Hazard Profile & Mechanistic Causality

To design an effective safety protocol, we must first understand why this specific molecule is hazardous. The compound carries several critical GHS classifications: Acute Tox. 4 (Oral/Dermal/Inhalation), Eye Dam. 1 (Serious eye damage), Skin Irrit. 2 , and STOT SE 3 (Specific target organ toxicity) [1].

The toxicity is driven by two synergistic structural features:

  • The Primary Amine (-NH₂): Positioned at the 8-carbon of the chroman ring, this amine is highly nucleophilic and basic. Upon contact with biological tissues, it aggressively attacks ester bonds in cellular lipids, causing rapid saponification and protein denaturation. This mechanism is the direct cause of its Eye Dam. 1 classification, meaning exposure can lead to irreversible corneal necrosis [2].

  • The Fluorine Substitution (-F): The highly electronegative fluorine atom at the 6-position significantly increases the molecule's overall lipophilicity [3]. This allows the compound to bypass the aqueous barriers of the skin and rapidly partition into the lipid bilayers of the stratum corneum. This enhanced permeability is the primary driver behind its systemic Acute Tox. 4 (dermal) profile.

Risk-Mitigating PPE Matrix

Standard laboratory PPE is insufficient for this compound due to its lipophilicity and severe ocular hazard. The following matrix outlines the required equipment and the mechanistic rationale for each choice.

PPE CategoryRequired SpecificationMechanistic Rationale
Eye/Face Chemical splash goggles AND full-face shield.Safety glasses are inadequate. The face shield prevents aerosolized basic amine droplets from bypassing the frames, mitigating the Eye Dam. 1 (irreversible blindness) risk[2].
Hand Double-gloving: Heavy-duty Neoprene outer, Nitrile inner.Fluorination increases lipophilicity, accelerating permeation through standard thin nitrile [3]. The neoprene outer layer provides a robust chemical barrier against the basic amine.
Body Chemically resistant lab coat (e.g., Tychem) with tight cuffs.Prevents dermal absorption of micro-dust particles that can settle on standard woven cotton lab coats.
Respiratory Class II Biological Safety Cabinet or Fume Hood (Face velocity >100 fpm).Mitigates Acute Tox. 4 (inhalation) and STOT SE 3 hazards by capturing volatile amine off-gassing and airborne particulates [1].

Self-Validating Operational Workflow

Every step in handling this compound must be a closed-loop system where safety is actively verified rather than assumed.

Step 1: Pre-Operational Setup
  • Action: Purge the fume hood of unnecessary clutter. Verify the face velocity monitor reads >100 fpm. Don all PPE listed in the matrix above.

  • Causality: A cluttered hood disrupts laminar airflow, creating turbulent eddies that can pull the lightweight fluorinated amine powder out of the hood and into the operator's breathing zone.

Step 2: Closed-System Weighing & Transfer
  • Action: Place a primary anti-static weighing boat inside a secondary containment vessel (e.g., a wide-mouth glass beaker). Tare the entire system. Weigh the 6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-amine into the primary boat.

  • Causality: Static electricity can cause the fine amine powder to "jump." The secondary beaker captures any dispersed material, preventing hood contamination.

  • Validation Check: After transferring the chemical to your reaction flask, return the empty primary boat to the secondary beaker and place it back on the balance. The balance must return to the exact initial tare weight. Any positive deviation indicates a micro-spill within the beaker, requiring immediate localized decontamination.

Step 3: Reaction Execution
  • Action: Seal the reaction flask immediately after transfer and flush with an inert gas (Nitrogen or Argon) before adding solvents.

  • Causality: Inerting the atmosphere prevents the primary amine from reacting with atmospheric carbon dioxide to form carbamate salts, which can alter the stoichiometry of your reaction and create unexpected byproducts.

Spill Response & Disposal Plan

In the event of a spill, sweeping or wiping the powder directly will aerosolize the toxic compound. Follow this chemically-driven neutralization protocol:

Decontamination Protocol
  • Containment: Surround the spill with a chemical absorbent pad to prevent spreading. Do not use water, as the basic amine will generate a highly alkaline, corrosive runoff.

  • Neutralization: Spray the affected area with a 5% Citric Acid or dilute acetic acid solution.

    • Causality: The acid donates a proton to the basic amine (-NH₂ → -NH₃⁺), converting the hazardous, lipophilic free-base into a water-soluble, non-volatile ammonium salt. This immediately halts toxic off-gassing and drastically reduces dermal permeability.

  • Validation Check: Swab the decontaminated surface with broad-range pH paper. A neutral reading (pH 6.5–7.5) physically confirms that the amine has been completely neutralized. If the pH is >8, reapply the acid solution.

Waste Management
  • Classification: All contaminated PPE, weighing boats, and reaction byproducts must be segregated into Halogenated Organic Waste containers.

  • Causality: Mixing fluorinated amines with standard organic waste can lead to exothermic cross-reactions with ketones or aldehydes in the waste stream, potentially generating heat and off-gassing toxic fluorinated byproducts.

Workflow Visualization

Workflow A 1. Fume Hood Setup & PPE Donning B 2. Closed-System Weighing A->B Verified Draft C 3. Reagent Transfer & Reaction B->C Zero Balance Check D Spill Occurred? C->D E 4a. Mild Acid Decontamination D->E Yes F 4b. Proceed to Quenching D->F No G 5. Halogenated Waste Disposal E->G pH Neutralized F->G Reaction Complete

Self-validating operational workflow for handling and disposing of fluorinated chroman-amines.

References

  • NextSDS Substance Database. "6-fluoro-3,4-dihydro-2H-1-benzopyran-8-amine Hazard Classifications." Source: NextSDS. URL: [Link]

  • Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard - Appendix A Health Hazard Criteria." Source: OSHA. URL: [Link]

  • National Institute of Standards and Technology (NIST). "Identification and Proof Testing of New Total Flooding Agents: Toxicity and Global Environmental Assessment." Source: NIST. URL:[Link]

© Copyright 2026 BenchChem. All Rights Reserved.